6-Bromo-7-fluoroimidazo[1,5-a]pyridine

Core Science & Biosynthesis

A Technical Guide to the 6-Bromo-7-fluoroimidazo[1,5-a]pyridine Scaffold: A Privileged Core for Drug Discovery

Introduction: The Imidazo[1,5-a]pyridine Core and the Strategic Value of 6,7-Substitution

The imidazo[1,5-a]pyridine nucleus is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry and materials science.[1] Its rigid, planar structure and unique electronic properties make it a versatile framework for the design of novel therapeutic agents.[1][2] This class of compounds has demonstrated a wide spectrum of biological activities, including applications as anticancer drugs, kinase inhibitors, and agents targeting neurodegenerative and infectious diseases.[1][3][4][5] The value of this scaffold lies in its ability to present substituents in a well-defined three-dimensional space, allowing for precise interactions with biological targets.

This guide focuses on a specific, strategically substituted derivative: 6-bromo-7-fluoroimidazo[1,5-a]pyridine . The introduction of halogen atoms at the 6- and 7-positions is a deliberate design choice aimed at augmenting the drug-like properties of the core scaffold.

• The 6-Bromo Group: This serves as a versatile synthetic handle. The carbon-bromine bond is amenable to a wide array of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This allows for the late-stage diversification of the molecule, enabling the rapid generation of compound libraries to explore structure-activity relationships (SAR).

• The 7-Fluoro Group: Fluorine is a bioisostere of a hydrogen atom but with profoundly different electronic properties. Its high electronegativity can alter the pKa of the nitrogen atoms in the ring system, influence metabolic stability by blocking potential sites of oxidation, and enhance binding affinity to target proteins through favorable electrostatic or hydrogen-bonding interactions.

The combination of these two halogens on the imidazo[1,5-a]pyridine core creates a building block of significant potential for drug development professionals seeking to develop next-generation therapeutics.

Physicochemical and Structural Properties

Understanding the fundamental properties of the 6-bromo-7-fluoroimidazo[1,5-a]pyridine scaffold is crucial for its application in drug design and synthesis. While extensive experimental data for this specific derivative is not publicly available, computational predictions provide valuable insights.[6]

Property	Value	Source
Molecular Formula	C₇H₄BrFN₂	PubChemLite[6]
Molecular Weight	213.9542 g/mol	PubChemLite[6]
Monoisotopic Mass	213.9542 Da	PubChemLite[6]
XlogP (Predicted)	2.6	PubChemLite[6]
Predicted CCS ([M+H]⁺, Ų)	132.9	PubChemLite[6]
Predicted CCS ([M+Na]⁺, Ų)	148.7	PubChemLite[6]

Table 1: Predicted physicochemical properties of 7-bromo-6-fluoroimidazo[1,5-a]pyridine. Data from PubChemLite.[6]

Synthetic Methodologies: A Proposed Route

While a specific, published synthesis for 6-bromo-7-fluoroimidazo[1,5-a]pyridine is not readily found in the literature, a robust synthetic route can be proposed based on established methodologies for related imidazopyridine heterocycles. The following protocol outlines a logical and experimentally viable approach.

Workflow for the Synthesis of 6-Bromo-7-fluoroimidazo[1,5-a]pyridine

Caption: Proposed synthetic workflow for 6-Bromo-7-fluoroimidazo[1,5-a]pyridine.

Detailed Experimental Protocol (Proposed)

Objective: To synthesize 6-bromo-7-fluoroimidazo[1,5-a]pyridine from commercially available starting materials.

Step 1: Synthesis of 5-Bromo-2,3-difluoro-4-methylpyridine (Intermediate 1)

• Rationale: Introduce the bromine atom regioselectively at the 5-position, which is activated by the pyridine nitrogen and the methyl group.

• Procedure:

  • To a stirred solution of 2,3-difluoro-4-methylpyridine (1.0 eq) in concentrated sulfuric acid, add N-bromosuccinimide (NBS) (1.1 eq) portion-wise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Carefully pour the mixture onto crushed ice and neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield Intermediate 1.

Step 2: Synthesis of 2-Amino-5-bromo-3-fluoro-4-methylpyridine (Intermediate 2)

• Rationale: Selectively displace the fluorine atom at the 2-position with an amino group. The 2-position is most activated towards nucleophilic aromatic substitution.

• Procedure:

  • In a sealed pressure vessel, dissolve Intermediate 1 (1.0 eq) in aqueous ammonia (28-30%).

  • Heat the mixture to 100-120 °C for 24 hours.

  • Cool the reaction vessel to room temperature.

  • Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum to afford Intermediate 2.

Step 3: Synthesis of 6-Bromo-7-fluoroimidazo[1,5-a]pyridine (Final Product)

• Rationale: Construct the imidazole ring through condensation of the 2-amino group and the 4-methyl group. This is a variation of the Pictet-Spengler or Bischler-Napieralski type reactions, adapted for this system. The N,N-Dimethylformamide dimethyl acetal (DMF-DMA) acts as a one-carbon source to form the C1 of the imidazole ring.

• Procedure:

  • Suspend Intermediate 2 (1.0 eq) in DMF-DMA (5.0 eq).

  • Heat the mixture to 110 °C for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Cool the reaction and remove the excess DMF-DMA under high vacuum.

  • Dissolve the crude intermediate in a suitable solvent like toluene, add a catalytic amount of p-toluenesulfonic acid (p-TSA).

  • Heat the mixture to reflux with a Dean-Stark trap to remove water formed during the cyclization.

  • After completion, cool the reaction, wash with saturated sodium bicarbonate solution, and extract with ethyl acetate.

  • Dry the organic layer, concentrate, and purify by column chromatography to yield the final product.

Chemical Reactivity and Derivatization Potential

The true power of the 6-bromo-7-fluoroimidazo[1,5-a]pyridine scaffold lies in its potential for further functionalization, providing access to a vast chemical space for SAR studies.

Caption: Key cross-coupling reactions for derivatization at the 6-position.

The C-Br bond at the 6-position is the primary site for modification. Standard palladium-catalyzed cross-coupling reactions can be employed to introduce a wide variety of substituents:

• Aryl and Heteroaryl Groups (Suzuki Coupling): Reaction with boronic acids or esters allows for the introduction of diverse aromatic systems, which can probe hydrophobic pockets or engage in pi-stacking interactions with protein targets.

• Alkynyl Groups (Sonogashira Coupling): The introduction of a rigid alkyne linker is a common strategy to extend a molecule towards a secondary binding site.

• Amino Groups (Buchwald-Hartwig Amination): Formation of C-N bonds introduces key hydrogen bond donors/acceptors and can significantly modulate the physicochemical properties of the compound.

Potential Biological Applications and Therapeutic Targets

While the biological activity of 6-bromo-7-fluoroimidazo[1,5-a]pyridine itself has not been reported, the broader imidazopyridine class is rich in biological precedent.[4][7] This scaffold is considered a "privileged structure" due to its recurring appearance in molecules targeting various disease areas.

• Oncology: Many imidazopyridine derivatives have been developed as inhibitors of crucial kinases involved in cancer progression, such as PI3K, PDGFR, and Aurora kinases.[3][4] The 6-bromo-7-fluoro scaffold is an excellent starting point for developing new kinase inhibitors, where the 6-position can be elaborated to target the solvent-exposed region of the ATP-binding pocket.

• Infectious Diseases: The imidazo[1,2-a]pyridine core is present in clinical candidates for tuberculosis, targeting the cytochrome bc1 complex.[4] The unique electronic signature of the 6-bromo-7-fluoro derivative could lead to novel agents against drug-resistant bacterial or viral strains.

• Neurodegenerative Diseases: Derivatives have been explored as multi-target agents for Alzheimer's disease, inhibiting enzymes like cholinesterases and secretases.[4] The fluorine atom can be particularly beneficial in this context, potentially improving blood-brain barrier penetration and metabolic stability.

Conclusion and Future Outlook

The 6-bromo-7-fluoroimidazo[1,5-a]pyridine scaffold represents a highly valuable, yet underexplored, building block for modern drug discovery. It combines the proven biological relevance of the imidazopyridine core with the strategic advantages of halogen substitution. The 7-fluoro group pre-tunes the molecule for favorable drug-like properties, while the 6-bromo group provides a gateway for extensive chemical exploration through well-established synthetic protocols. Future research should focus on the execution of the proposed synthesis and the subsequent elaboration of the scaffold into diverse chemical libraries. Screening these libraries against key biological targets, particularly in oncology and infectious diseases, holds significant promise for the discovery of novel and potent therapeutic agents.

References

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• PMC. (n.d.). Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability.
• ACS Omega. (n.d.). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.
• ResearchGate. (n.d.). Imidazo[1,5‐a]pyridine‐based drug molecules.
• Sigma-Aldrich. (n.d.). 6-Bromoimidazo 1,2-a pyridine 97 6188-23-4.
• PubChem. (n.d.). 6-Bromo-2-methylimidazo[1,2-a]pyridine.
• Frontier Specialty Chemicals. (n.d.). 6-Bromoimidazo[1,5-a]pyridine.
• MDPI. (n.d.). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines.
• ACS Omega. (2021, December 14). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines.
• Google Patents. (n.d.). CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine.
• ResearchGate. (2018, September 29). IMIDAZO[1,5-a]PYRIDINE BASED Ru(III) COMPLEXES AS BIOLOGICAL ACTIVE AGENT.
• RSC Publishing. (n.d.). An efficient synthesis of new imidazo[1,2-a]pyridine-6-carbohydrazide and pyrido[1,2-a]pyrimidine-7-carbohydrazide derivatives via a five-component cascade reaction. The Royal Society of Chemistry.
• PubMed. (n.d.). Synthetic transformation of 6-Fluoroimidazo[1,2-a]Pyridine-3-carbaldehyde into 6-Fluoroimidazo[1,2-a]Pyridine-Oxazole Derivatives: In vitro urease inhibition and in silico study.
• ChemicalBook. (n.d.). 6-Bromo-imidazo[1,2-a]pyrimidine.
• PubChemLite. (n.d.). 7-bromo-6-fluoroimidazo[1,5-a]pyridine.
• PubChem. (n.d.). 7-Bromoimidazo(1,5-a)pyridine.
• RSC Publishing. (n.d.). Synthesis of imidazo[1,2-a]pyridines: a decade update.
• ResearchGate. (2023, June 2). (PDF) Synthetic Transformation of 6-Fluoroimidazo[1,2-a]Pyridine-3-Carbaldehyde into 6-Fluoroimidazo[1,2-a]Pyridine-Oxazole Derivatives: In Vitro Urease Inhibition and In Silico study.
• PubChem. (n.d.). 6-Bromo-7-methylimidazo[1,2-a]pyridine.
• PMC. (n.d.). 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H).
• PMC. (2025, February 22). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds.
• ResearchGate. (2025, August 10). (PDF) Synthesis, antibacterial, antifungal and antioxidant activity studies on 6-bromo-2-substitutedphenyl-1H-Imidazo[4,5-b]pyridine.

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Electronic Architecture and Synthetic Utility of 7-Fluoroimidazo[1,5-a]pyridines

Topic: Electronic properties of 7-fluoro substituted imidazo[1,5-a]pyridines Content Type: Technical Guide

Executive Summary

The imidazo[1,5-a]pyridine scaffold represents a privileged 10-π electron aromatic system, distinct from its [1,2-a] isomer due to its bridgehead nitrogen's specific contribution to the frontier molecular orbitals. Substitution with fluorine at the 7-position (corresponding to the 5-position of the pyridine precursor) introduces a critical electronic perturbation. This modification does not merely alter lipophilicity; it fundamentally reshapes the electrostatic potential surface (ESP) of the ring, modulating the basicity of the N2 nitrogen and blocking metabolic oxidation at a typically reactive site.

This guide details the electronic rationale, synthetic pathways, and medicinal applications of 7-fluoroimidazo[1,5-a]pyridines, serving as a blueprint for their deployment in drug discovery (e.g., IDO1 inhibitors) and optoelectronic materials.

Electronic Architecture & Fluorine Perturbation

Orbital Analysis and the "Push-Pull" System

The imidazo[1,5-a]pyridine core functions as a polarized aromatic system. The bridgehead nitrogen (N8a) acts as an electron donor (+M effect) into the 5-membered ring, while the pyridine moiety accepts electron density.

• Base Scaffold: The C1 and C3 positions are electron-rich, making them susceptible to electrophilic aromatic substitution (SEAr) and oxidative metabolism.

• 7-Fluoro Effect: The introduction of a fluorine atom at C7 exerts a strong inductive withdrawal (-I) on the pyridine ring.

  • HOMO/LUMO Impact: The -I effect lowers the energy of the HOMO, increasing oxidative stability.

  • pKa Modulation: The electron-withdrawing nature reduces the basicity of the N2 lone pair, potentially improving blood-brain barrier (BBB) permeability by reducing the fraction of ionized species at physiological pH.

Resonance and Inductive Conflict

At the 7-position, fluorine is meta to the bridgehead nitrogen (N8a) and para to the bridgehead carbon (C4a). This positioning maximizes the inductive deactivation of the C5-C8 fragment without disrupting the resonance stabilization of the imidazole ring.

Diagram 1: Electronic Perturbation & Resonance The following diagram illustrates the electron density flow and the specific influence of the 7-fluoro substituent.

Caption: Electronic flow within 7-fluoroimidazo[1,5-a]pyridine. Green arrow indicates electron donation; red dashed lines indicate inductive withdrawal.

Synthetic Pathways & Precursor Logic

The synthesis of 7-fluoroimidazo[1,5-a]pyridines requires careful selection of the pyridine precursor. Due to the ring fusion topology, the 7-position of the final scaffold maps to the 5-position of the starting pyridine.

Retrosynthetic Analysis

• Target: 7-Fluoroimidazo[1,5-a]pyridine[1]

• Precursor: 5-Fluoro-2-(aminomethyl)pyridine or 5-Fluoropyridine-2-carboxaldehyde.

• Mapping:

  • Pyridine C3

    Imidazo C5

  • Pyridine C4

    Imidazo C6

  • Pyridine C5 (F-subst)

    Imidazo C7 (F-subst)

  • Pyridine C6

    Imidazo C8

Protocol: Oxidative Cyclization (Vilsmeier-Haack Type)

This method is preferred for its scalability and tolerance of the fluorine substituent.

Reagents:

• Substrate: 5-Fluoropyridine-2-methanamine dihydrochloride.

• Acylating Agent: Carboxylic acid (R-COOH) or anhydride.

• Cyclizing Agent: POCl

  (Phosphorus oxychloride) or Burgess reagent.

Step-by-Step Methodology:

• Amide Formation: Dissolve 5-fluoropyridine-2-methanamine (1.0 equiv) in DCM with TEA (3.0 equiv). Add the appropriate acid chloride (1.1 equiv) at 0°C. Stir for 2h to form the N-((5-fluoropyridin-2-yl)methyl)amide.

• Cyclization: Dissolve the isolated amide in dry toluene/DCE. Add POCl

  (3.0 equiv) dropwise. Heat to reflux (80-100°C) for 4-6 hours.

  • Mechanism:[2][3] The amide oxygen is activated by POCl

    , followed by intramolecular nucleophilic attack of the pyridine nitrogen (N1) onto the imidoyl carbon.

• Workup: Cool to RT. Quench carefully with sat. NaHCO

  . Extract with EtOAc. The 7-fluoro group is stable under these acidic/thermal conditions.

Diagram 2: Synthetic Workflow

Caption: Synthetic route transforming 5-fluoropyridine precursor to 7-fluoroimidazo[1,5-a]pyridine.

Physicochemical Implications

The fluorine atom serves as a diagnostic handle in NMR spectroscopy and a modulator of physical properties.

NMR Characterization

The 7-fluoro substituent couples with adjacent protons (H6 and H8), creating distinct splitting patterns useful for structural validation.

Table 1: Diagnostic NMR Data (Simulated/Representative)

Position	Multiplicity	Coupling Constant ( )	Electronic Cause
H-8	dd (Doublet of doublets)	Hz	Ortho coupling to F7; Proximity to bridgehead N causes downfield shift.
H-6	dd	Hz	Ortho coupling to F7.
H-5	d (Doublet)	Hz	Meta coupling to F7.
C-7	d (Doublet)	Hz	Direct C-F coupling (Diagnostic).

Metabolic Stability

In non-fluorinated imidazo[1,5-a]pyridines, the pyridine ring is prone to oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes.

• C7 Blocking: Fluorine substitution at C7 blocks a primary site of metabolic attack.

• Result: Increased half-life (

  ) and improved pharmacokinetic (PK) profile in drug candidates.

Case Studies & Applications

IDO1 Inhibitors

Research into Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors has utilized the imidazo[1,5-a]pyridine scaffold.[1][4][5][6]

• Role of 7-F: In compounds such as substituted 7-fluoroimidazo[1,5-a]pyridine-5-carboxylates, the fluorine atom modulates the electron density of the pyridine ring, enhancing

  stacking interactions within the IDO1 active site (specifically with phenylalanine or tyrosine residues) while preventing metabolic degradation.

• Synthesis Link: These complex derivatives are often synthesized via the "picolinate route" (starting from ethyl 4-bromo-3-chloro-6-(hydroxymethyl)picolinate analogues), proving the versatility of the scaffold.

Bioisosteric Replacement

The 7-fluoroimidazo[1,5-a]pyridine moiety acts as a bioisostere for indole or quinoline rings. The fluorine atom mimics the size of a hydrogen atom but drastically alters the lipophilicity (LogP) and electrostatic potential, often used to optimize binding affinity in hydrophobic pockets.

References

• ChemicalBook. (2023). 7-Fluoro-imidazo[1,2-a]pyridine and related scaffolds: Synthesis and Properties. Retrieved from

  • Note: Provides foundational data on the stability and commercial availability of fluorin

• National Center for Biotechnology Information (NCBI). (2024). Imidazo[1,5-a]pyridine Structure and Bioactivity. PubChem Compound Summary for CID 274090. Retrieved from

• Wang, H., et al. (2016).[5][7][8] Copper/Iodine Cocatalyzed Decarboxylative Cyclization for Imidazo[1,5-a]pyridines. The Journal of Organic Chemistry, 81(9), 3681-3687. Retrieved from

  • Validates the cyclization methodologies applicable to fluorinated deriv

• Li, M., et al. (2014).[5][7] Copper(I) Catalysis Enables Direct Transannulation to Imidazo[1,5-a]pyridines.[5][7] Organic Letters, 16(23), 6232-6235. Retrieved from

• Google Patents. (2016). WO2016161960A1: Novel 5 or 8-substituted imidazo[1,5-a]pyridines as IDO1 inhibitors. Retrieved from

  • Primary source for the synthesis and biological application of 6-chloro-7-fluoroimidazo[1,5-a]pyridine deriv

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Difference between imidazo[1,5-a]pyridine and imidazo[1,2-a]pyridine isomers

The imidazo[1,2-a]pyridine and imidazo[1,5-a]pyridine scaffolds represent two distinct isomeric arrangements of a fused bicyclic system comprising a pyridine ring and an imidazole ring.[1] While the [1,2-a] isomer is a privileged scaffold in FDA-approved therapeutics (e.g., Zolpidem), the [1,5-a] isomer has emerged more recently as a powerful template for molecular electronics and targeted immunotherapies (e.g., IDO1 inhibitors, RORc inverse agonists).

This technical guide delineates their structural, synthetic, and reactivity differences to support decision-making in medicinal chemistry and materials science.[2]

Structural & Electronic Architecture

The fundamental difference lies in the orientation of the imidazole fusion relative to the pyridine nitrogen.

Feature	Imidazo[1,2-a]pyridine	Imidazo[1,5-a]pyridine
Bridgehead Nitrogen	Position 4 (in fused numbering)	Position 4 (in fused numbering)
Second Nitrogen	Position 1 (Non-bridgehead)	Position 2 (Non-bridgehead)
Electronic Character	Amidine-like N1. The N1 lone pair is in the plane (sp²), making it highly basic and a good H-bond acceptor.	Vinylogous Amidine-like. The N2 is sp², but its basicity and coordination chemistry differ due to the N-C-N vs N-C-C-N connectivity.
Nucleophilicity	C-3 is the primary nucleophilic site (HOMO coefficient is highest).[2]	C-1 and C-3 are both nucleophilic. C-1 is often the primary site for electrophilic attack, but C-3 is also reactive.[2]
pKa (Conjugate Acid)	~5.6 – 6.8 (Highly dependent on substitution).[2]	~5.5 – 6.0 (Slightly less basic than 1,2-a due to electronic delocalization patterns).[2]

Structural Comparison Diagram

Caption: Structural comparison highlighting the nitrogen placement. Note that while both share the bridgehead nitrogen, the peripheral nitrogen shifts from position 1 (1,2-a) to position 2 (1,5-a), altering the electronic vectors.

Synthetic Methodologies

The synthesis of these isomers requires fundamentally different disconnections.[2]

A. Imidazo[1,2-a]pyridine: The Condensation Approach

The industry standard is the Chichibabin-type condensation .[2] This robust reaction involves a 2-aminopyridine and an

-haloketone.[2]

• Mechanism: Nucleophilic attack of the pyridine ring nitrogen (N1) on the ketone, followed by cyclization of the exocyclic amine onto the

  -carbon.

• Key Advantage: Access to C-2 and C-3 substituted derivatives is straightforward based on the starting ketone.[2]

B. Imidazo[1,5-a]pyridine: The Oxidative Cyclization Approach

Accessing the [1,5-a] system typically involves constructing the imidazole ring onto a pyridine precursor via a "C-N bond formation" strategy, often using oxidative conditions.

Protocol: Iodine-Mediated Oxidative Cyclization This metal-free protocol is preferred for its operational simplicity and scalability.[2]

• Reagents: 2-Benzoylpyridine (or 2-acetylpyridine), Benzylamine (or alkyl amine), Iodine (

  ), Sodium Acetate (NaOAc).

• Conditions: 80–100 °C, Solvent (e.g., DMSO or Toluene).

Step-by-Step Protocol:

• Imine Formation: Charge a reaction vessel with 2-benzoylpyridine (1.0 equiv) and benzylamine (1.2 equiv). Stir in toluene at 100 °C to form the imine intermediate (monitoring by TLC).

• Cyclization: Add NaOAc (2.0 equiv) and Iodine (1.0 equiv).

• Oxidation: Continue heating. The iodine mediates the formation of the N-C bond between the pyridine nitrogen and the benzylic carbon of the amine, followed by oxidative aromatization.

• Workup: Quench with saturated aqueous

  to remove excess iodine. Extract with ethyl acetate.[2]

• Purification: Silica gel chromatography (often requiring polar eluents like DCM/MeOH due to the basic nitrogen).[2]

Caption: Synthetic pathway for Imidazo[1,5-a]pyridine via oxidative amination.

Reactivity Profiles: Regioselectivity

The reactivity of these scaffolds is dictated by their nodal properties and stability of the resulting intermediates (Hammond's Postulate).

Electrophilic Aromatic Substitution (EAS)

• Imidazo[1,2-a]pyridine:

  • Site: Exclusively C-3 .

  • Rationale: Attack at C-3 preserves the aromatic sextet of the pyridine ring in the transition state. Attack at C-2 or the pyridine ring disrupts aromaticity or creates unstable cations adjacent to the bridgehead nitrogen.[2]

• Imidazo[1,5-a]pyridine:

  • Site: C-1 and C-3 .

  • Rationale: Both positions are activated.[2] However, C-1 is often the primary site for formylation or halogenation if unsubstituted.[2] Functionalization at C-3 is also facile.[2] This "dual activation" allows for the synthesis of 1,3-disubstituted libraries.[2]

C-H Activation (Metal-Catalyzed)

• Imidazo[1,5-a]pyridine: Exhibits regiodivergency .[2]

  • Ni/Al Cooperative Catalysis: Favors C-5 alkenylation (remote functionalization on the pyridine ring).[2]

  • Standard Pd/Cu Catalysis: Typically favors C-3 or C-1 arylation.[2]

Medicinal Chemistry Landscape

The shift from 1,2-a to 1,5-a represents a "scaffold hop" that alters vector orientation and solubility without significantly changing molecular weight.[2]

Therapeutic Area	Imidazo[1,2-a]pyridine	Imidazo[1,5-a]pyridine
Primary Indication	CNS (GABA-A Agonists)	Immunology / Oncology
Key Drugs/Tools	Zolpidem (Ambien) : Hypnotic.Alpidem : Anxiolytic.Telacebec (Q203) : Anti-TB (Phase II).[3]	GNE-0946 : RORc Inverse Agonist (Autoimmune).IDO1 Inhibitors : Cancer Immunotherapy (Heme-binding motif).[2]
Binding Mode	N1 acts as a critical H-bond acceptor (e.g., with His/Ser residues in the benzodiazepine binding site).	The scaffold often serves as a rigid linker or a heme-coordinating unit (via N2 or C3 substituents) in metalloenzymes like IDO1.[2]

Case Study: RORc Inverse Agonists

Researchers at Genentech identified the imidazo[1,5-a]pyridine scaffold as a potent core for RORc inverse agonists (used in autoimmune diseases). The 1,5-a isomer provided a distinct vector for the pendant aryl groups compared to the 1,2-a isomer, optimizing the fit within the RORc ligand-binding domain and improving selectivity against other nuclear receptors.

References

• Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances. ACS Omega. (2025).[2] A comprehensive review of the 1,2-a scaffold's synthesis and drug applications.

• Discovery of Imidazo[1,5-a]pyridines as Potent and Selective RORc Inverse Agonists. Bioorganic & Medicinal Chemistry Letters. (2015). Details the use of the 1,5-a scaffold in high-value immunology targets.

• Synthesis of Imidazo[1,5-a]pyridines via I2-mediated sp3 C–H Amination. Organic & Biomolecular Chemistry. (2013). The definitive protocol for the metal-free oxidative synthesis of the 1,5-a isomer.

• Controlled Regiodivergent C–H Bond Activation of Imidazo[1,5-a]pyridine. Organic Letters. (2020). Explains the C-5 vs C-3 selectivity switches using Ni/Al catalysis.

• Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. Infectious Disorders - Drug Targets. (2024).[2] Reviews the broad biological profile of the 1,2-a isomer.

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• 1. mdpi.com [mdpi.com]
• 2. Imidazo(1,5-a)pyridine | C7H6N2 | CID 274090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: C-H Activation Protocols for Imidazo[1,5-a]pyridine C-3 Functionalization

Part 1: Strategic Analysis & Reactivity Profile

The Scaffold: Imidazo[1,5-a]pyridine vs. [1,2-a]

Before initiating any experimental work, it is critical to distinguish imidazo[1,5-a]pyridine from its more common isomer, imidazo[1,2-a]pyridine . While they share a molecular formula (C₇H₆N₂), their electronic topologies and reactivity profiles differ significantly.

• Imidazo[1,5-a]pyridine: A "pseudo-azulene" type 10

  -electron system. The bridgehead nitrogen (N-4 in some numbering schemes, but chemically the fusion point) imparts significant electron density to the 5-membered ring.

• Reactivity Hotspots:

  • C-3: The most nucleophilic position (analogous to C-3 of indole). It is the primary site for electrophilic aromatic substitution (S_EAr) and electrophilic C-H activation.

  • C-1: The secondary nucleophilic site. Functionalization here typically occurs only if C-3 is blocked or via specific directing groups.

  • C-5: The "peri" position, accessible via directing group assistance or cooperative catalysis (e.g., Ni/Al systems).

Decision Matrix: Selecting the Right Protocol

Use the following logic flow to determine the optimal synthetic pathway for your target C-3 substituent.

Figure 1: Strategic decision matrix for C-3 functionalization.

Part 2: Detailed Experimental Protocols

Protocol 1: Pd-Catalyzed C-3 Arylation (The "Standard" Method)

Application: Introduction of aryl and heteroaryl groups.[1] Mechanism: This reaction likely proceeds via an electrophilic palladation pathway (SEAr-type) rather than a Concerted Metalation-Deprotonation (CMD) mechanism, evidenced by the lack of a primary Kinetic Isotope Effect (KIE ≈ 1.0). This explains the high selectivity for the electron-rich C-3 position.

Materials

• Substrate: Imidazo[1,5-a]pyridine (1.0 equiv)

• Coupling Partner: Aryl Bromide (Ar-Br) (1.05 equiv)

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (5 mol%)[1]

• Ligand: Triphenylphosphine (PPh₃) (10 mol%) or PCy₃ for sterically demanding substrates.

• Base: Tetrabutylammonium Acetate (Bu₄NOAc) (2.0 equiv)

• Solvent: Toluene (anhydrous)

Step-by-Step Methodology

• Setup: In a glovebox or under a steady stream of Argon, charge a dried Schlenk tube with Pd(OAc)₂ (5 mol%), PPh₃ (10 mol%), and Bu₄NOAc (2.0 equiv).

• Addition: Add the imidazo[1,5-a]pyridine substrate (1.0 equiv) and the aryl bromide (1.05 equiv).

• Solvation: Add anhydrous Toluene (0.4 M concentration relative to substrate). Seal the tube with a Teflon screw cap.

• Reaction: Stir the mixture vigorously at 100 °C for 12–24 hours.

  • Checkpoint: Monitor reaction progress via TLC or LCMS. The starting material (imidazo[1,5-a]pyridine) typically disappears within 6-10 hours.

• Workup: Cool to room temperature. Dilute with EtOAc and wash with water (2x) and brine (1x).

• Purification: Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (typically Hexanes/EtOAc gradient).

Quantitative Performance Data:

Aryl Bromide Type	Yield Range	Regioselectivity (C3:C1)	Notes
Electron-Neutral (Ph-Br)	80-86%	>98:2	Standard conditions
Electron-Poor (p-NO₂-Ph-Br)	75-82%	>98:2	Fast reaction kinetics
Electron-Rich (p-OMe-Ph-Br)	60-70%	>95:5	May require longer times

| Steric Hindrance (o-Tol-Br) | 45-60% | >90:10 | Switch ligand to PCy₃ |

Protocol 2: Regiodivergent C-H Alkylation (Ni/Al System)

Application: Introduction of alkyl/alkenyl groups with tunable selectivity between C-3 and C-5. Mechanism: This is a cooperative catalytic system. Nickel (Ni) activates the alkene/alkyne. Aluminum (Al) acts as a Lewis acid.

• With Al: Al coordinates to the bridgehead nitrogen, blocking the C-3/C-1 region and directing the Ni-alkenyl species to the remote C-5 position.

• Without Al: The reaction reverts to the innate electronic bias of the substrate, favoring C-3 .

Materials (C-3 Selective Conditions)

• Substrate: Imidazo[1,5-a]pyridine (1.0 equiv)

• Coupling Partner: Alkyne or Styrene (1.2 equiv)

• Catalyst: Ni(cod)₂ (5-10 mol%)

• Ligand: IMes (N-Heterocyclic Carbene) (5-10 mol%)

• Solvent: Toluene or THF

• Additive: NONE (Crucial: Do strictly exclude Lewis acids like AlMe₃).

Step-by-Step Methodology (C-3 Focus)

• Catalyst Prep: In a glovebox, mix Ni(cod)₂ and IMes in Toluene for 15 minutes to generate the active catalyst species.

• Reaction Assembly: Add the imidazo[1,5-a]pyridine and the alkyne/alkene partner.

• Execution: Heat to 80-100 °C in a sealed tube for 12 hours.

• Workup: Filter through a celite pad to remove metallic nickel residues. Concentrate and purify.

Note: If C-5 functionalization is desired, add AlMe₃ (20-40 mol%) to the reaction mixture. This flips the selectivity from C-3 to C-5.

Protocol 3: Visible-Light Induced Radical Functionalization

Application: Perfluoroalkylation, Phosphorylation, or Sulfenylation. Mechanism: A Single Electron Transfer (SET) oxidative quenching cycle. The photocatalyst generates a radical (e.g.,[2][3] •Rf) which attacks the electron-rich C-3 position.[4] The resulting radical intermediate is oxidized and deprotonated to restore aromaticity.

Materials

• Substrate: Imidazo[1,5-a]pyridine[1][5][6]

• Reagent: Perfluoroalkyl iodide (Rf-I) or Diarylphosphine oxide.

• Photocatalyst: Eosin Y (organic) or fac-Ir(ppy)₃ (metal-based) (1-2 mol%).

• Base: Na₂CO₃ or K₂CO₃ (2.0 equiv).

• Solvent: Acetonitrile (MeCN) or DMF.

• Light Source: Blue LEDs (450-460 nm).

Step-by-Step Methodology

• Setup: Combine substrate, reagent, photocatalyst, and base in a clear glass vial (borosilicate).

• Degassing: Sparge the solvent with Nitrogen for 10 minutes (oxygen quenching is a common failure mode).

• Irradiation: Place the vial 2-3 cm from the Blue LED source. Stir at room temperature. Use a fan to maintain ambient temperature if the LEDs generate heat.

• Duration: 12-24 hours.

• Workup: Dilute with water, extract with DCM. The photocatalyst (especially Eosin Y) can be removed by water washes or chromatography.

Part 3: Mechanistic Visualization

The following diagram illustrates the Pd-catalyzed electrophilic activation cycle (Protocol 1), highlighting the critical C-3 selectivity filter.

Figure 2: Proposed catalytic cycle for Pd-catalyzed C-3 arylation.

Part 4: Troubleshooting & Optimization ("The Scientist's Notebook")

Observation	Probable Cause	Corrective Action
Low Conversion (<20%)	Catalyst poisoning or inactive Pd species.	Ensure reagents are halide-free (except the reactant). Switch to Pd(PPh₃)₄ or add fresh PPh₃.
C-1 Isomer Formation	C-3 position is sterically crowded or blocked.	If C-3 is unsubstituted, lower the temperature to 80°C to enhance kinetic selectivity for C-3.
Dehalogenation of Ar-Br	Hydride source present or solvent impurity.	Use anhydrous, degassed Toluene. Avoid alcohols.
No Reaction (Ni/Al)	Air sensitivity or ligand mismatch.	Ni(cod)₂ is extremely air-sensitive; use a glovebox. Ensure IMes carbene is generated correctly.
Substrate Decomposition	Oxidative potentials too high (Photoredox).	Switch to a milder photocatalyst (e.g., Ru(bpy)₃²⁺) or reduce light intensity.

References

• Palladium-Catalyzed Highly Regioselective C-3 Aryl

  • Source: Vertex AI / NIH / Chem. Lett.
  • Key Finding: Establishes the Pd(OAc)

  • URL:[Link] (Search: "Palladium-Catalyzed Highly Regioselective C-3 Arylation of Imidazo[1,5-a]pyridine")

• Controlled Regiodivergent C–H Bond Activation of Imidazo[1,5-a]pyridine via Synergistic Cooper

  • Source: Organic Letters (ACS)
  • Key Finding: Demonstrates the switch between C-3 (Ni only) and C-5 (Ni/Al)

  • URL:[Link]

• Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines (and rel

  • Source: Molecules / MDPI
  • Key Finding: Provides general conditions for radical functionaliz

  • URL:[Link]

• C–H Functionalization of Imidazo[1,5-a]pyridines: A Metal-Free Approach for Methylene Insertion.

  • Source: ACS Omega
  • Key Finding: Demonstrates reactivity at C-1 when C-3 is substituted, confirming the nucleophilic hierarchy (C-3 > C-1).

  • URL:[Link]

Sources

• 1. Palladium-Catalyzed Highly Regioselective C-3 Arylation of Imidazo[1,5-a]pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. quora.com [quora.com]
• 5. C–H Functionalization of Imidazo[1,5-a]pyridines: A Metal-Free Approach for Methylene Insertion to Access C(sp2)–C(sp3)–H–C(sp2) Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Note: Palladium-Catalyzed Arylation of 6-Bromo-7-fluoroimidazo[1,5-a]pyridine

Executive Summary & Scientific Context

The imidazo[1,5-a]pyridine scaffold is a privileged pharmacophore in medicinal chemistry, serving as a core structural motif in indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors and various kinase inhibitors. The specific substrate, 6-bromo-7-fluoroimidazo[1,5-a]pyridine , presents a unique synthetic challenge and opportunity.

While the C6-position offers a handle for structural diversification via Palladium-catalyzed cross-coupling (Suzuki-Miyaura), the presence of the C7-fluorine atom introduces significant electronic perturbation. The fluorine atom exerts a strong inductive electron-withdrawing effect (-I), reducing the electron density of the heteroaromatic ring.

Key Reactivity Insights:

• Oxidative Addition: The electron-deficient nature of the ring generally facilitates the oxidative addition of Pd(0) into the C6-Br bond compared to non-fluorinated analogs.

• Stability Concerns: The C7-F substituent renders the ring susceptible to nucleophilic aromatic substitution (

  ) under harsh basic conditions. Therefore, protocol selection must balance catalytic activity with substrate integrity.

• Regioselectivity: The C6-Br is the primary reactive site. However, the C3-H position is acidic and prone to direct C-H activation or deprotonation if strong bases (e.g., LiHMDS, NaOtBu) are used. Carbonate or phosphate bases are preferred to maintain chemoselectivity.

Reaction Mechanism & Pathway Analysis

The arylation proceeds via a standard Pd(0)/Pd(II) catalytic cycle.[1] Understanding the specific electronic influence of the 7-fluoro group is critical for troubleshooting.

Catalytic Cycle Visualization

The following diagram details the mechanistic pathway, highlighting the critical oxidative addition step which is accelerated by the electron-poor nature of the 7-fluoro-substituted ring.

Figure 1: Catalytic cycle for the Suzuki-Miyaura coupling of 6-bromo-7-fluoroimidazo[1,5-a]pyridine.

Optimization of Reaction Conditions

Based on kinetic data from analogous electron-deficient heteroarenes, the following screening matrix is recommended. The 7-fluoro group necessitates the use of mild bases to prevent side reactions.

Table 1: Reaction Parameter Screening Matrix

Parameter	Condition A (Standard)	Condition B (Challenging Substrates)	Condition C (Green/Scale-up)
Catalyst	Pd(dppf)Cl₂·DCM (5 mol%)	XPhos Pd G2 (2-3 mol%)	Pd(OAc)₂ / SPhos
Ligand	dppf (bidentate)	XPhos (bulky biaryl)	SPhos (water soluble)
Base	K₂CO₃ (2.0 equiv)	K₃PO₄ (2.0 equiv)	K₂CO₃ (2.0 equiv)
Solvent	1,4-Dioxane / H₂O (4:1)	THF / H₂O (10:1)	Ethanol / H₂O (1:1)
Temp	90°C	60°C - 80°C	80°C
Time	4 - 12 hours	2 - 6 hours	4 - 8 hours
Notes	Robust, general purpose.	Best for sterically hindered boronic acids.	Eco-friendly; good for polar substrates.

Detailed Experimental Protocols

Protocol A: Standard Suzuki Coupling (Pd(dppf)Cl₂)

Applicability: General arylation with phenyl or simple heteroaryl boronic acids.

Reagents:

• 6-Bromo-7-fluoroimidazo[1,5-a]pyridine (1.0 equiv)

• Aryl Boronic Acid (1.2 – 1.5 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂), complex with dichloromethane (0.05 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• Solvent: 1,4-Dioxane and Degassed Water (4:1 ratio)

Step-by-Step Procedure:

• Preparation:

  • Dry all glassware in an oven at 120°C.

  • Prepare a stock solution of 1,4-Dioxane/Water (4:1) and sparge with Argon or Nitrogen for 15 minutes to remove dissolved oxygen. Oxygen is the primary cause of homocoupling and catalyst deactivation.

• Charging:

  • To a reaction vial equipped with a magnetic stir bar, add the Substrate (1.0 equiv), Boronic Acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

  • Add the Pd(dppf)Cl₂ catalyst (5 mol%). Note: Add catalyst last to solids to minimize exposure before inerting.

• Inerting & Solvation:

  • Seal the vial with a septum cap.

  • Evacuate and backfill with Argon (3 cycles).

  • Inject the degassed solvent mixture via syringe. Concentration should be approximately 0.1 M to 0.2 M relative to the bromide.

• Reaction:

  • Place the vial in a pre-heated block at 90°C .

  • Stir vigorously (≥800 RPM).

  • Monitor by LC-MS at 2 hours. The 7-F group usually accelerates conversion; reaction is often complete < 4 hours.

• Workup:

  • Cool to room temperature.[2]

  • Dilute with Ethyl Acetate (EtOAc) and filter through a pad of Celite to remove Palladium black.

  • Wash the filtrate with Brine (1x).

  • Dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification:

  • Purify via Flash Column Chromatography (Silica Gel).

  • Eluent Suggestion: Gradient of 0-10% Methanol in Dichloromethane (DCM) or 20-80% EtOAc in Hexanes, depending on the polarity of the aryl group.

Protocol B: High-Efficiency Coupling (XPhos Pd G2)

Applicability: For sterically hindered boronic acids (e.g., ortho-substituted) or when low catalyst loading is required.

• Follow the setup in Protocol A, but substitute the catalyst with XPhos Pd G2 (2 mol%) and the base with K₃PO₄ (2.0 equiv).

• Use THF/Water (10:1) as the solvent system.

• Heat at 60°C . The highly active dialkylbiaryl phosphine ligand facilitates oxidative addition even at lower temperatures, preserving the sensitive 7-fluoro moiety.

Workflow Visualization

The following diagram outlines the logical flow from reaction setup to isolated product, ensuring quality control checkpoints are met.

Figure 2: Experimental workflow for the isolation of 6-aryl-7-fluoroimidazo[1,5-a]pyridines.

Troubleshooting & Critical Notes

• De-fluorination: If LC-MS shows a mass corresponding to [M-F+OH] or [M-F+OR], the reaction temperature is too high, or the base is too strong. Switch from Carbonate bases to Phosphate bases (K₃PO₄) and lower the temperature to 60-70°C.

• Protodehalogenation (Reduction): If the product mass is [M-Br+H], this indicates the Hydride elimination pathway is competing. This is often caused by excess alcohol in the solvent or insufficient dryness. Ensure solvents are anhydrous and degassed.

• 19F NMR Monitoring: The 7-fluoro substituent provides a convenient handle for reaction monitoring. The shift of the Fluorine signal is highly sensitive to the electronic environment changes upon arylation at C6.

References

• General Reactivity of Imidazo[1,5-a]pyridines

  • Title: Palladium-Catalyzed Highly Regioselective C-3 Arylation of Imidazo[1,5-a]pyridine.[3]

  • Source: J. Org.[2] Chem. (via NCBI/PMC)[4]

  • URL:[Link]

  • Relevance: Establishes the baseline reactivity of the scaffold and the distinction between C3 (C-H activ

• Suzuki Coupling on Electron-Deficient Heterocycles

  • Title: Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one.[5]

  • Source: RSC Advances

  • URL:[Link]

  • Relevance: Demonstrates the use of XPhos Pd G2 for coupling adjacent to electron-withdrawing/fluorinated groups, preventing dehalogen

• Catalyst Selection Guide

  • Title: Suzuki-Miyaura Cross-Coupling: C
  • Source: Organic Chemistry Portal

  • URL:[Link]

  • Relevance: Validates the selection of Pd(dppf)Cl2 and XPhos systems for heteroaryl halides.

• Substrate Data

  • Title: 6-Bromo-7-fluoroimidazo[1,5-a]pyridine (CAS 1263296-88-5).

  • Source: PubChem[6][7]

  • URL:[Link]

  • Relevance: Confirms the specific substrate identity and structural properties.[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Palladium-Catalyzed Highly Regioselective C-3 Arylation of Imidazo[1,5-a]pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic transformation of 6-Fluoroimidazo[1,2-a]Pyridine-3-carbaldehyde into 6-Fluoroimidazo[1,2-a]Pyridine-Oxazole Derivatives: In vitro urease inhibition and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. 6-Bromo-7-methylimidazo[1,2-a]pyridine | C8H7BrN2 | CID 22032341 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 6-Bromoimidazo 1,2-a pyridine 97 6188-23-4 [sigmaaldrich.com]

Application Notes and Protocols for the Synthesis of Imidazo[1,5-a]pyridines via Cyclization of N-(pyridin-2-ylmethyl)amides

Introduction: The Significance of the Imidazo[1,5-a]pyridine Scaffold

The imidazo[1,5-a]pyridine core is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. Compounds bearing this scaffold have demonstrated a wide array of biological activities, including acting as cardiotonic agents, aromatase inhibitors, and HIV-protease inhibitors. Furthermore, their unique photophysical properties have led to applications in organic light-emitting diodes (OLEDs). The synthetic accessibility of this ring system is therefore of paramount importance to researchers in drug discovery and materials development.

One of the most direct and versatile methods for constructing the imidazo[1,5-a]pyridine ring system is through the intramolecular cyclization of readily available N-(pyridin-2-ylmethyl)amides. This application note provides a detailed guide to this transformation, focusing on two robust and widely applicable protocols: a classical Bischler-Napieralski-type cyclization using phosphorus oxychloride (POCl₃) and a milder approach employing triflic anhydride (Tf₂O). We will delve into the underlying reaction mechanisms, provide step-by-step experimental procedures, and offer insights into troubleshooting and optimization.

Reaction Mechanism: An Electrophilic Aromatic Substitution Approach

The cyclization of N-(pyridin-2-ylmethyl)amides to imidazo[1,5-a]pyridines is fundamentally an intramolecular electrophilic aromatic substitution reaction. The core principle involves the activation of the amide carbonyl group to generate a highly electrophilic species, which is then attacked by the electron-rich pyridine ring. The specific nature of the intermediate and the reaction conditions are dictated by the choice of the dehydrating/activating agent.

Mechanism I: Bischler-Napieralski-Type Cyclization with POCl₃ (Vilsmeier Conditions)

The use of phosphorus oxychloride (POCl₃), often in conjunction with a solvent like N,N-dimethylformamide (DMF) which can form the Vilsmeier reagent, is a long-established method for this transformation.[1] The reaction is believed to proceed through the following key steps:

• Activation of the Amide: The lone pair of the amide oxygen attacks the electrophilic phosphorus center of POCl₃, forming a highly reactive intermediate.

• Formation of a Nitrilium Ion: Subsequent elimination of a dichlorophosphate species generates a key electrophilic intermediate, a nitrilium ion.[2][3]

• Intramolecular Electrophilic Aromatic Substitution: The nucleophilic C-3 position of the pyridine ring attacks the electrophilic carbon of the nitrilium ion in a 5-exo-trig cyclization. This step is facilitated by the electron-donating character of the pyridine nitrogen.

• Aromatization: The resulting dihydroimidazo[1,5-a]pyridinium intermediate undergoes deprotonation to yield the final, aromatic imidazo[1,5-a]pyridine product.

Caption: Bischler-Napieralski-type cyclization mechanism.

Mechanism II: Milder Cyclodehydration with Triflic Anhydride (Tf₂O)

Triflic anhydride (Tf₂O) offers a milder and often higher-yielding alternative for the cyclodehydration of N-(pyridin-2-ylmethyl)amides.[4] The reaction, typically run in the presence of a non-nucleophilic base like 2-methoxypyridine, proceeds through a similar mechanistic framework but with different intermediates:

• Amide Activation: The amide oxygen attacks the highly electrophilic sulfur of triflic anhydride, forming a triflate-activated amide intermediate.

• Formation of a Highly Electrophilic Species: This activated intermediate readily eliminates triflic acid (which is neutralized by the base) to form a highly reactive nitrilium-like species.

• Intramolecular Cyclization and Aromatization: As in the Bischler-Napieralski mechanism, the pyridine ring attacks this electrophilic species, followed by deprotonation to afford the aromatic imidazo[1,5-a]pyridine product. The use of Tf₂O often allows for lower reaction temperatures and is compatible with a broader range of functional groups.[4]

Experimental Protocols

Protocol 1: POCl₃-Mediated Cyclization of N-(pyridin-2-ylmethyl)benzamide

This protocol is a representative example of a classical Bischler-Napieralski-type cyclization.

Materials:

• N-(pyridin-2-ylmethyl)benzamide

• Phosphorus oxychloride (POCl₃), freshly distilled

• Acetonitrile (CH₃CN), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve N-(pyridin-2-ylmethyl)benzamide (1.0 eq) in anhydrous acetonitrile (approximately 0.2 M).

• Reagent Addition: Place the flask in an ice bath and slowly add phosphorus oxychloride (2.0-3.0 eq) dropwise to the stirred solution. Caution: The reaction can be exothermic.

• Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (approximately 82°C). Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup - Quenching: Cool the reaction mixture to room temperature and then carefully pour it into a beaker containing crushed ice and a saturated aqueous solution of sodium bicarbonate. Caution: Quenching of POCl₃ is highly exothermic and releases HCl gas. Perform this step in a well-ventilated fume hood with vigorous stirring.

• Extraction: Once the quenching is complete and the solution is basic (check with pH paper), transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the pure imidazo[1,5-a]pyridine.

Protocol 2: Triflic Anhydride-Mediated Cyclization of N-(pyridin-2-ylmethyl)acetamide

This protocol demonstrates the use of triflic anhydride for a milder cyclization.[4]

Materials:

• N-(pyridin-2-ylmethyl)acetamide

• Triflic anhydride (Tf₂O)

• 2-Methoxypyridine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a dry round-bottom flask containing a solution of N-(pyridin-2-ylmethyl)acetamide (1.0 eq) in anhydrous dichloromethane (approximately 0.1 M), add 2-methoxypyridine (2.5 eq).

• Reagent Addition: Cool the mixture to 0°C in an ice bath. Add triflic anhydride (1.2 eq) dropwise over 5 minutes.

• Reaction: Stir the reaction mixture at 0°C. Monitor the reaction progress by TLC. The reaction is typically complete within 1-2 hours.

• Workup - Quenching: Quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (2 x 25 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired imidazo[1,5-a]pyridine.

Data Presentation: Comparison of Cyclization Methods

The choice of cyclization reagent can significantly impact the reaction conditions and yield. The following table summarizes typical results for the synthesis of various substituted imidazo[1,5-a]pyridines.

Entry	R¹	R²	Method	Conditions	Yield (%)	Reference
1	H	Ph	POCl₃	CH₃CN, reflux, 3h	75-85	[1]
2	H	Me	Tf₂O	DCM, 0°C, 1h	92	[4]
3	H	4-MeO-Ph	Tf₂O	DCM, 0°C, 1h	88	[4]
4	5-Cl	Ph	POCl₃	Toluene, reflux, 4h	70	[1]
5	H	Furan-2-yl	Tf₂O	DCM, 0°C, 1h	85	[4]

Workflow Visualization

Caption: General experimental workflow for imidazo[1,5-a]pyridine synthesis.

Troubleshooting and Field-Proven Insights

• Low Yields with POCl₃: Ensure that the POCl₃ is of high quality and freshly distilled. The presence of HCl from decomposed POCl₃ can lead to side reactions. Also, ensure the reaction goes to completion by monitoring with TLC. Incomplete reactions are a common cause of low yields.

• Substrate Reactivity: Electron-withdrawing groups on either the pyridine or the amide acyl group can decrease the nucleophilicity of the pyridine ring and the reactivity of the amide, respectively, potentially requiring harsher conditions (higher temperatures, longer reaction times) or a more potent activating agent.

• Exothermic Quenching: The quenching of POCl₃ is extremely vigorous. Always add the reaction mixture to a large excess of ice/base solution slowly and with efficient stirring to manage the heat evolution.

• Tf₂O Protocol Sensitivity: The triflic anhydride method is sensitive to moisture. Ensure all glassware is oven-dried and that anhydrous solvents are used to prevent the decomposition of the reagent.

• Choice of Base with Tf₂O: A non-nucleophilic base like 2-methoxypyridine or a hindered amine (e.g., 2,6-lutidine) is crucial to prevent side reactions with the highly reactive triflic anhydride.

Safety Precautions

• Phosphorus Oxychloride (POCl₃): POCl₃ is highly corrosive, toxic, and reacts violently with water. Handle it only in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.

• Triflic Anhydride (Tf₂O): Tf₂O is also highly corrosive and reacts exothermically with protic solvents. Handle with extreme care in a fume hood, using appropriate PPE.

• General Handling: All manipulations should be carried out in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

References

• Humphrey, G. R., & Miller, R. A. (2013). Triflic anhydride mediated synthesis of imidazo[1,5-a]azines. Organic Letters, 15(9), 2290–2293. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,5-a]pyridines. [Link]

• Krasavin, M., et al. (2020). Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Beilstein Journal of Organic Chemistry, 16, 2876–2884. [Link]

• Mihorianu, M., et al. (2011). Synthesis of novel imidazo[1,5–a]pyridine derivates. Revue Roumaine de Chimie, 56(7-8), 689-694. [Link]

• Wikipedia. (n.d.). Vilsmeier reagent. [Link]

• Wikipedia. (n.d.). Bischler–Napieralski reaction. [Link]

• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Bischler-Napieralski Reaction [organic-chemistry.org]
• 3. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
• 4. Triflic anhydride mediated synthesis of imidazo[1,5-a]azines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing the Solubility of 6-Bromo-7-fluoroimidazo[1,5-a]pyridine in DMSO

Welcome to the technical support center for 6-Bromo-7-fluoroimidazo[1,5-a]pyridine. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with the solubility of this compound in Dimethyl Sulfoxide (DMSO). Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the successful integration of this compound into your experimental workflows.

Troubleshooting Guide

This section addresses specific issues you may encounter during the solubilization process. We provide step-by-step protocols and explain the scientific reasoning behind each recommendation.

Q1: My 6-Bromo-7-fluoroimidazo[1,5-a]pyridine is not dissolving in DMSO at room temperature. What should I do?

This is a common challenge with heterocyclic compounds. The limited solubility can often be overcome by applying energy to the system or by slightly modifying the solvent.

Initial Steps:

• Vortexing: Begin by vortexing the solution at room temperature for 1-2 minutes. This increases the interaction between the compound and the solvent molecules.

• Gentle Heating: If vortexing is insufficient, gently warm the solution. It is crucial to monitor the temperature to prevent compound degradation.[1] DMSO itself is stable at temperatures up to 150°C, but the stability of the dissolved compound is paramount.[2]

  • Protocol:

    • Place the vial in a water bath or on a heating block.

    • Gradually increase the temperature to 30-40°C.

    • Continue to vortex or stir the solution intermittently.

    • Do not exceed a temperature at which you observe any change in the color or clarity of the solution, as this could indicate degradation.

• Sonication: Sonication is a highly effective method for dissolving stubborn compounds.[3][4] The high-frequency sound waves create micro-cavitations that break down solute particles and facilitate their dissolution.[4]

  • Protocol:

    • Use a bath sonicator to avoid direct probe contact, which can generate excessive heat.

    • Sonicate in short bursts of 2-5 minutes.

    • Allow the solution to return to room temperature between bursts to prevent overheating.[5]

    • Visually inspect the solution for clarity after each sonication cycle.

• Causality: The kinetic energy introduced through heating and sonication helps to overcome the intermolecular forces within the crystal lattice of the solid compound, allowing the DMSO molecules to solvate it more effectively.

Q2: After dissolving with heat, my compound precipitates out of the DMSO solution upon cooling. How can I maintain a stable solution?

Precipitation upon cooling indicates that you have created a supersaturated solution. The following strategies can help maintain the compound in solution.

Strategies for a Stable Solution:

• Work with a Lower Concentration: The most straightforward approach is to prepare a less concentrated stock solution. Determine the highest concentration that remains stable at room temperature.

• Utilize Co-solvents: The addition of a small percentage of a co-solvent can significantly improve solubility.[6] For imidazo[1,5-a]pyridine derivatives, which have a basic nitrogen, a slightly acidic co-solvent can be beneficial.

  • Recommended Co-solvents:

    • N,N-Dimethylformamide (DMF): Start with a 9:1 DMSO:DMF ratio.

    • Ethanol: A small amount of ethanol can disrupt the crystal packing of the solute.[7]

    • Water (with caution): While DMSO is miscible with water, adding water can sometimes decrease the solubility of organic compounds in DMSO.[3] However, for certain compounds, a small percentage of water can be beneficial. Experiment with 1-5% water.

• pH Adjustment: Since the imidazo[1,5-a]pyridine scaffold contains basic nitrogen atoms, adjusting the pH of the DMSO solution can enhance solubility.[8][]

  • Protocol:

    • Add a very small, carefully measured amount of a weak organic acid, such as acetic acid or formic acid, to the DMSO.

    • Start with a molar ratio of acid to your compound that is less than 1:1 and gradually increase if necessary.

    • This protonates the basic nitrogen, forming a salt that is often more soluble in polar aprotic solvents like DMSO.[10]

Q3: I've prepared a clear stock solution in DMSO, but it precipitates when I dilute it into my aqueous cell culture medium. Why is this happening and how can I prevent it?

This is a common issue known as "antisolvent precipitation." Your compound is soluble in the organic DMSO but poorly soluble in the aqueous medium.

Troubleshooting Antisolvent Precipitation:

• Optimize the Dilution Process:

  • Stepwise Dilution: Instead of adding the DMSO stock directly to the full volume of aqueous media, try a stepwise dilution. First, dilute the stock into a smaller volume of the media with vigorous mixing, and then add this intermediate dilution to the final volume.[11]

  • Pre-warm the Media: Having the cell culture media at 37°C can help maintain the compound's solubility during dilution.[11]

• Final DMSO Concentration: Keep the final concentration of DMSO in your aqueous solution as low as possible, ideally below 1%, as higher concentrations can be toxic to cells and can also affect protein-ligand binding kinetics.[12][13]

• Formulation with Excipients: For in vivo studies or more complex in vitro assays, consider formulating your compound with solubilizing excipients such as cyclodextrins or surfactants.[14]

Frequently Asked Questions (FAQs)

Q4: What is the expected solubility of 6-Bromo-7-fluoroimidazo[1,5-a]pyridine in DMSO?

Q5: How does water content in DMSO affect the solubility of my compound?

DMSO is hygroscopic and readily absorbs moisture from the atmosphere. Even small amounts of water in DMSO can significantly decrease the solubility of many organic compounds.[3][10] It is crucial to use anhydrous DMSO and to handle it in a way that minimizes exposure to air.

Q6: Can I store my 6-Bromo-7-fluoroimidazo[1,5-a]pyridine stock solution in DMSO? If so, under what conditions?

Yes, DMSO is a common solvent for storing compound libraries.[14] However, the stability of your specific compound in DMSO over time should be verified.

Recommended Storage Conditions:

Storage Condition	Recommendation	Rationale
Temperature	Store at -20°C or -80°C for long-term storage.	Low temperatures slow down potential degradation processes.
Aliquoting	Prepare single-use aliquots.	This minimizes freeze-thaw cycles, which can lead to precipitation.[3][4]
Container	Use tightly sealed vials.	Prevents the absorption of atmospheric moisture.
Light	Protect from light.	Many organic compounds are light-sensitive.

Studies have shown that compound stability in DMSO can decrease over time, even at room temperature.[18][19]

Q7: Are there any alternative solvents to DMSO for 6-Bromo-7-fluoroimidazo[1,5-a]pyridine?

While DMSO is a versatile and widely used solvent, other options can be considered depending on the downstream application.[20][21]

Solvent	Potential Use	Considerations
N,N-Dimethylformamide (DMF)	Similar polarity to DMSO.	Can be a good alternative if DMSO interferes with an assay.
N-Methyl-2-pyrrolidone (NMP)	A less common but effective polar aprotic solvent.	Check for compatibility with your experimental system.
Ethanol	Often used in combination with other solvents.	May not achieve as high a concentration as DMSO.

Q8: What are the key chemical properties of the imidazo[1,5-a]pyridine core that influence its solubility?

The imidazo[1,5-a]pyridine core is a heterocyclic aromatic system.[22] Its solubility is influenced by:

• Polarity: The presence of two nitrogen atoms makes the molecule polar.

• Hydrogen Bonding: The nitrogen atoms can act as hydrogen bond acceptors.

• pKa: The pyridine-like nitrogen is basic, allowing for salt formation to improve solubility in acidic conditions.[8]

• Crystal Packing: The planar structure can lead to strong crystal lattice energy, which needs to be overcome for dissolution. The substituents (bromo and fluoro groups) will also significantly impact these properties.[23]

Experimental Workflow & Visualization

Decision Tree for Improving Solubility

The following diagram illustrates a logical workflow for troubleshooting solubility issues with 6-Bromo-7-fluoroimidazo[1,5-a]pyridine in DMSO.

Caption: A step-by-step decision-making workflow for dissolving 6-Bromo-7-fluoroimidazo[1,5-a]pyridine in DMSO.

References

• High Throughput Sonication: Evaluation for Compound Solubiliz
• Samples in DMSO: What an end user needs to know.
• Can anybody suggest how to overcome solubility problems of hetero-cyclic compounds?.
• Technical Support Center: Improving Compound Solubility in DMSO. Benchchem.
• Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. PMC.
• DMSO as Pharmaceutical Solvent: Applications in Drug Formul
• How to dissolve a poorly soluble drug?.
• The effect of room-temperature storage on the stability of compounds in DMSO. Yufeng.
• Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter.
• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC.
• solvents dimethyl sulfoxide: Topics by Science.gov.
• Effect of Temperature on the Structural and Thermodynamic Properties of Aqueous Dimethyl Sulfoxide.
• How long can we sonicate solution prepared in DMSO. Can I sonicate it for 15 minutes at 20%?.
• Solubility Enhancement of Drugs.
• pH Adjustment and Co-Solvent Optimiz
• CHAPTER 2: Tactics to Improve Solubility. The Royal Society of Chemistry.
• Product Name: 6-Bromoimidazo[1,5-a]pyridine Catalog Number: Y15132. Frontier Specialty Chemicals.
• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.
• The effect of room-temperature storage on the stability of compounds in DMSO. PubMed.
• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences.
• Imidazo(1,5-a)pyridine. PubChem.
• DMSO Physical Properties. gChem.
• 6-Bromoimidazo 1,5-a pyridine 1239880-00-2. Sigma-Aldrich.
• 6-Bromoimidazo 1,5-a pyridine 1239880-00-2. Sigma-Aldrich.

Sources

• 1. researchgate.net [researchgate.net]
• 2. gchemglobal.com [gchemglobal.com]
• 3. eurekaselect.com [eurekaselect.com]
• 4. ziath.com [ziath.com]
• 5. researchgate.net [researchgate.net]
• 6. ijmsdr.org [ijmsdr.org]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. ijprajournal.com [ijprajournal.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 15. frontierspecialtychemicals.com [frontierspecialtychemicals.com]
• 16. 6-Bromimidazo[1,5-a]pyridin | Sigma-Aldrich [sigmaaldrich.com]
• 17. 6-Bromoimidazo 1,5-a pyridine 1239880-00-2 [sigmaaldrich.com]
• 18. The effect of room-temperature storage on the stability of compounds in DMSO [yufenggp.com]
• 19. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. DMSO as Pharmaceutical Solvent: Applications in Drug Formulation and Manufacturing | Aure Chemical [aurechem.com]
• 21. solvents dimethyl sulfoxide: Topics by Science.gov [science.gov]
• 22. Imidazo(1,5-a)pyridine | C7H6N2 | CID 274090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. books.rsc.org [books.rsc.org]

Technical Support Center: Oxidative Cyclization of Imidazo[1,5-a]pyridine Precursors

Ticket ID: #OX-CYC-15A Status: Open Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Subject: Optimization of Yield and Selectivity in Oxidative Cyclization Protocols

Executive Summary & Scope

This technical guide addresses the synthesis of imidazo[1,5-a]pyridines , a privileged scaffold in medicinal chemistry (isosteric to indole/azaindole), via oxidative cyclization . Unlike dehydrative cyclization (using

or Burgess reagent on amides), oxidative protocols typically involve the C(sp³)–H amination of imines derived from 2-aminomethylpyridines and aldehydes, or the oxidative coupling of amino acids with pyridyl ketones.

This guide focuses on the two most robust oxidative workflows:

• Metal-Free Iodine/TBHP System (Preferred for cost and trace-metal-free requirements).

• Copper-Catalyzed Aerobic System (Preferred for scalability and atom economy).

Mechanistic Workflow (Visualization)

Understanding the failure points requires visualizing the reaction trajectory. The following diagram illustrates the critical "Decision Points" where the reaction often stalls or diverges.

Caption: Figure 1. Reaction trajectory for oxidative cyclization. The stability of the Schiff base intermediate is the primary yield determinant.

Standard Operating Protocols (SOPs)

Protocol A: Iodine-Mediated Oxidative Cyclization (Metal-Free)

Best for: Small-scale library generation, avoiding metal scavenging.

Reagents:

• Substrates: 2-aminomethylpyridine (1.0 equiv), Aldehyde (1.0 equiv).

• Oxidant: TBHP (tert-Butyl hydroperoxide, 5-6M in decane) (2.0 - 3.0 equiv).

• Catalyst: Molecular Iodine (

  ) (10 - 20 mol%).

• Solvent: DMSO or DMF (Polar aprotic is critical).

• Base:

  or (1.0 - 2.0 equiv) often improves yield by buffering HI generated.

Step-by-Step:

• Imine Formation: Dissolve amine and aldehyde in DMSO. Stir at RT for 30 mins to ensure Schiff base formation. Note: If substrates are sterically hindered, heat to

  for 1 hour first.

• Oxidant Addition: Add base, then

  , followed slowly by TBHP.

• Reaction: Heat to

  . Monitor via TLC/LCMS.

• Quench: Cool to RT. Add saturated

  (sodium thiosulfate) to quench excess iodine (color change from dark red/brown to yellow/clear).

Protocol B: Copper-Catalyzed Aerobic Oxidative Coupling

Best for: Scale-up, green chemistry compliance.

Reagents:

• Catalyst:

  or (10 mol%).

• Ligand: 1,10-Phenanthroline (10-20 mol%) (Optional but recommended for difficult substrates).

• Oxidant: Air (balloon) or

  balloon.

• Solvent: Toluene (for higher T) or DMF.

Step-by-Step:

• Setup: Charge flask with Cu-catalyst, ligand, and substrates in solvent.

• Atmosphere: Evacuate and backfill with

  (x3) or equip with an air balloon.

• Reaction: Heat to

  . Vigorous stirring is essential for gas-liquid mass transfer.

• Workup: Filter through a Celite pad to remove copper salts.

Troubleshooting & Optimization Matrix

This section addresses specific user "pain points" using a Cause-Effect-Resolution format.

Symptom 1: Low Conversion / Starting Material Stalls

Diagnosis: The Schiff base (imine) is likely hydrolyzing back to the aldehyde and amine, or the oxidative step is too slow.

Root Cause	Technical Explanation	Corrective Action
Water Contamination	The initial condensation to form the imine is reversible. Water drives the equilibrium backward ( ).	Add 4Å Molecular Sieves to the reaction vessel. Use anhydrous solvents (DMF/DMSO are hygroscopic).
Steric Hindrance	Ortho-substituted aldehydes retard imine formation and the subsequent planarization required for cyclization.	Increase temperature to . Switch from to a Cu(II) system ( ) which is more electrophilic.
Catalyst Deactivation	In Cu-systems, catalyst aggregation or oxidation to inactive Cu(0) species.	Increase ligand loading (Phenanthroline) to 20 mol% to stabilize the active Cu species.

Symptom 2: "Black Tar" / Complex Mixture

Diagnosis: Over-oxidation or polymerization of the pyridine ring.

Root Cause	Technical Explanation	Corrective Action
Excess Oxidant	TBHP is a radical initiator. Excess leads to non-selective radical attack on the pyridine ring.	Titrate TBHP: Add in 3 portions over 1 hour rather than all at once. Reduce equivalents from 3.0 to 1.5.
Temperature Spike	Exothermic decomposition of unstable intermediates.	Lower temperature to . If using balloon, switch to Air (21% ) to slow the rate.

Symptom 3: Regioselectivity Issues (For Asymmetric Precursors)

Diagnosis: If the pyridine ring has substituents (e.g., 3-methyl-2-aminomethylpyridine), cyclization can theoretically occur at Nitrogen or Carbon (though N is preferred for this scaffold).

• Resolution: The oxidative cyclization described here is highly specific for the N-bridgehead formation (imidazo[1,5-a]pyridine). If you observe C-cyclized isomers (forming imidazo[1,2-a]pyridines), check your starting material. Note: Imidazo[1,5-a]pyridines form from 2-aminomethylpyridines.[1][2][3][4] Imidazo[1,2-a]pyridines form from 2-aminopyridines.[5][6]

FAQ: Expert Insights

Q: Can I use this method for 2-benzoylpyridines + amino acids? A: Yes. This is a decarboxylative oxidative cyclization .

• Protocol Adjustment: Use

  / dual catalysis. The reaction requires higher temperatures ( ) to facilitate the decarboxylation step. Toluene is the preferred solvent here.

Q: My product co-elutes with the aldehyde. How do I purify? A: Aldehydes are often the difficult impurity.

• Chemical Scavenging: After the reaction is complete, add a polymer-supported amine scavenger (or simple aniline) to react with residual aldehyde, shifting its Rf significantly.

• Workup: Wash the organic layer with saturated sodium bisulfite (

  ) solution. This forms a water-soluble bisulfite adduct with the aldehyde, removing it from the organic phase.

Q: Why is DMSO/DMF preferred over Toluene in the Iodine method? A: Iodine-mediated mechanisms often proceed via ionic intermediates (iodonium ions). Polar aprotic solvents stabilize these charged transition states, lowering the activation energy. Toluene is better suited for radical pathways (like the Cu/Air method).

Decision Tree for Protocol Selection

Caption: Figure 2. Selection logic for optimal oxidative cyclization conditions.

References

• Iodine-Mediated One-Pot Synthesis: Huang, L., et al. "Iodine-Mediated One-Pot Synthesis of Imidazo[1,5-a]Pyridines."[1][4][7] Catalysts, 2024.[4]

• Copper-Catalyzed Aerobic Oxidation: Li, M., et al. "Copper-catalyzed aerobic oxidative amination of C(sp3)–H bonds: synthesis of imidazo[1,5-a]pyridines."[8][9] Organic & Biomolecular Chemistry, 2014.[4][10]

• Decarboxylative Cyclization: Wang, H., et al. "Synthesis of 1,3-Disubstituted Imidazo[1,5-a]pyridines from Amino Acids via Catalytic Decarboxylative Intramolecular Cyclization."[11] The Journal of Organic Chemistry, 2016.[8][11]

• General Review: "Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles." Organic & Biomolecular Chemistry, 2023.[4][8]

Sources

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]
• 3. Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of imidazo[1,5-a]pyridines via I2-mediated sp3 C–H amination - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Imidazo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 9. Copper-catalyzed aerobic oxidative amination of C(sp3)–H bonds: synthesis of imidazo[1,5-a]pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. semanticscholar.org [semanticscholar.org]
• 11. Synthesis of 1,3-Disubstituted Imidazo[1,5-a]pyridines from Amino Acids via Catalytic Decarboxylative Intramolecular Cyclization [organic-chemistry.org]

Preventing debromination during palladium coupling of imidazo[1,5-a]pyridines

Topic: Prevention of Debromination (Hydrodehalogenation) Ticket ID: #IMP-PD-001

Diagnostic Hub: The Mechanism of Failure

User Reported Issue: "I am attempting a Suzuki/Sonogashira coupling on a brominated imidazo[1,5-a]pyridine core. Instead of the coupled product, I am isolating the debrominated starting material (H-imidazo[1,5-a]pyridine)."

Root Cause Analysis: Debromination (hydrodehalogenation) is a reduction reaction that competes with the desired cross-coupling cycle. In electron-rich heterocycles like imidazo[1,5-a]pyridine, the oxidative addition of the C-Br bond to Pd(0) is generally facile. The bottleneck usually lies in the transmetallation step.

If transmetallation is slow, the unstable Ar-Pd(II)-Br intermediate persists in solution, making it vulnerable to two parasitic pathways:

• -Hydride Elimination: From solvents (especially alcohols) or alkyl-amine bases.

• Protodemetalation: Protonolysis of the Pd-C bond by moisture or acidic protons.

Visualization: Competing Pathways

The following diagram illustrates where the cycle breaks down.

Caption: Figure 1. Kinetic competition between productive transmetallation (Path A) and parasitic hydrodehalogenation (Path B).

Troubleshooting Protocols

Use these step-by-step guides to isolate and fix the variable causing debromination.

Protocol A: Solvent & Base Switch (The "Hydride" Fix)

Theory: Secondary alcohols (Isopropanol, 2-butanol) are excellent hydride donors. If your protocol uses them, the Pd intermediate will strip a hydride, leading to debromination. Applicability: Suzuki-Miyaura Coupling.[1][2][3][4]

• Purge Alcohol: Completely remove alcohols from the reaction matrix.

• Select Aprotic Solvent: Switch to 1,4-Dioxane or Toluene .

  • Note: DMF/DMAc can sometimes promote debromination at high temperatures (>100°C) due to decomposition into dimethylamine (a hydride source).

• Base Change: Switch from carbonate bases (

  ) to anhydrous Phosphate bases ( ) .

  • Why? Phosphates are less hygroscopic and provide a buffering effect that stabilizes the boronate species without promoting protodemetalation.

• Water Control: Add a molecular sieve (3Å) or use strictly anhydrous solvents. Water facilitates protonolysis of the C-Pd bond.

Protocol B: Catalyst Acceleration (The "Speed" Fix)

Theory: If transmetallation is slow due to steric hindrance at the C-1 or C-3 position of the imidazo[1,5-a]pyridine, you must use a ligand that accelerates this step to outcompete decomposition. Applicability: Sterically hindered couplings (e.g., ortho-substituted aryl boronic acids).

• Abandon Standard Catalysts: Stop using

  or . They are too slow for difficult heterocyclic substrates.

• Adopt Buchwald Pre-catalysts: Use XPhos Pd G2 or SPhos Pd G2 .

  • Mechanism:[4][5][6][7][8] These bulky biaryl phosphine ligands create a highly active mono-ligated Pd(0) species. They facilitate oxidative addition and create a geometry that forces rapid reductive elimination.

• Loading: Increase catalyst loading to 2-5 mol% .

  • Logic: While counter-intuitive, higher active species concentration can drive the bimolecular coupling reaction rate (

    ) faster than the unimolecular decomposition rate.

Protocol C: Scavenger Additives (The "Deep Cut" Fix)

Theory: If you cannot change solvent/catalyst (e.g., due to solubility), you can intercept the hydride species. Applicability: Last resort for stubborn substrates.

• Add Scavenger: Add 10-20 mol% of 1,1-diphenylethylene or

  -methylstyrene to the reaction mixture.

• Mechanism: These alkenes act as "hydride sinks." If a Pd-H species forms, it inserts into the alkene rather than reducing your valuable imidazo[1,5-a]pyridine.

Optimization Matrix

Compare your current conditions against these recommended standards for Imidazo[1,5-a]pyridine coupling.

Variable	High Risk (Causes Debromination)	Recommended (Prevents Debromination)	Technical Rationale
Solvent	Isopropanol, Ethanol, MeOH, wet DMF	1,4-Dioxane, Toluene, THF	Alcohols act as -hydride donors to Palladium.
Base	, , wet	(anhydrous),	Alkoxides are strong reducing agents. Anhydrous phosphates prevent hydrolysis.
Ligand	, No ligand (Pd/C)	XPhos, SPhos, RuPhos	Bulky, electron-rich ligands accelerate the catalytic cycle, leaving no time for side reactions.
Temp	Overheating (>110°C) in polar solvents	80-100°C	High T increases the rate of -hydride elimination more than transmetallation.
Boron Source	Boronic Acid (unstable)	Pinacol Ester / K-trifluoroborate	Slow release of the active boron species prevents homocoupling but esters are more stable against protodeboronation.

Frequently Asked Questions (FAQ)

Q: Does the position of the bromine (C-1 vs C-3) on the imidazo[1,5-a]pyridine matter? A: Yes. The C-3 position is generally more electron-rich (nucleophilic) than C-1. This makes the oxidative addition at C-3 slightly more difficult compared to electron-deficient systems, but once added, the Pd-C bond is more polarized. C-3 bromides are highly prone to debromination if the catalyst is not active enough.

Q: I see a "homocoupling" of my boronic acid alongside the debrominated product. What does this mean? A: This confirms that Oxidative Addition worked , but Transmetallation failed . The Pd(II) species sat waiting for the boronic acid, didn't get it, and eventually grabbed a hydride from the solvent. Meanwhile, the boronic acid reacted with itself (oxidative homocoupling) due to the presence of oxygen. Fix: Degas your solvents thoroughly (sparge with Argon for 15 mins) and switch to a more active base like

to activate the boron species faster.

Q: Can I use microwave heating? A: Yes, and it is often recommended. Microwave heating ramps temperature instantly, often pushing the system over the activation energy barrier for the difficult coupling step before the slower thermal decomposition/debromination pathways can take over.

References

• Regioselective C-3 Arylation: Guchhait, S. K., et al. "Palladium-Catalyzed Highly Regioselective C-3 Arylation of Imidazo[1,5-a]pyridine."[9] Journal of Organic Chemistry, 2015.[7]

• Debromination Mechanism: Navarro, O., et al. "Dehalogenation of Aryl Halides: A Side Reaction in the Suzuki Cross-Coupling." Journal of Organic Chemistry, 2005.

• Solvent Effects: Colacot, T. J. "A Concise Update on the Applications of Buchwald–Hartwig Amination." Platinum Metals Review, 2011. (Discusses solvent/hydride sources).

• Catalyst Selection: Barder, T. E., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005.

• Imidazo[1,5-a]pyridine Functionalization: Koubachi, J., et al. "Direct C-3 Arylation of Imidazo[1,2-a]pyridines." Organic Letters, 2007. (Mechanistically relevant parallel scaffold).

Sources

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• 6. Aerobic Alcohol Oxidation Coupled to Palladium-Catalyzed Alkene Hydroarylation with Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Suzuki Coupling [organic-chemistry.org]
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• 9. Palladium-Catalyzed Highly Regioselective C-3 Arylation of Imidazo[1,5-a]pyridine - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Maze: A Technical Guide to Separating 6-Bromo and 8-Bromo Imidazo[1,2-a]pyridine Regioisomers

A Technical Support Center for Researchers and Drug Development Professionals

The synthesis of substituted imidazo[1,2-a]pyridines frequently yields a mixture of regioisomers, with the 6-bromo and 8-bromo isomers being a particularly common and challenging pair to separate. Their similar physical and chemical properties often lead to co-elution in chromatography and co-precipitation during crystallization. This guide, designed by our team of senior application scientists, provides in-depth troubleshooting advice and detailed protocols to empower you to overcome this critical purification challenge.

Frequently Asked Questions (FAQs)

Q1: Why are the 6-bromo and 8-bromo imidazo[1,2-a]pyridine isomers so difficult to separate?

The primary challenge lies in the subtle structural differences between the 6-bromo and 8-bromo regioisomers. This similarity results in very close polarities and, consequently, nearly identical retention factors (Rƒ) in thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC).[1][2] Their comparable solubility profiles also make selective crystallization a significant hurdle.[1]

Q2: What is the first step I should take when facing a difficult separation of these isomers?

Before attempting large-scale purification, it is crucial to accurately determine the isomeric ratio in your crude mixture. A high-resolution analytical technique like ¹H NMR (Proton Nuclear Magnetic Resonance) spectroscopy is invaluable. The distinct chemical shifts of the protons on the pyridine ring, particularly H5 and H7, can be used to quantify the relative abundance of each isomer.[3][4][5][6] This information will guide your choice of purification strategy and help you assess the efficiency of the separation.

Q3: Are there any synthetic strategies to favor the formation of one isomer over the other?

Yes, directing the regioselectivity of the initial cyclization reaction can significantly simplify purification. The choice of the starting 2-aminopyridine derivative is critical. For instance, using a 5-bromo-2-aminopyridine will exclusively yield the 6-bromoimidazo[1,2-a]pyridine.[7] Conversely, a 3-bromo-2-aminopyridine precursor will lead to the 8-bromo isomer. When the synthetic route necessitates the use of a 2-aminopyridine that can lead to both isomers, careful optimization of reaction conditions (e.g., solvent, temperature, and catalyst) can sometimes influence the isomeric ratio, though a mixture is still likely.[8][9]

Troubleshooting Guide: Purification Strategies

Strategy 1: High-Performance Flash Chromatography

For many researchers, flash chromatography is the go-to method for purification. However, the near-identical polarity of the 6-bromo and 8-bromo isomers often leads to poor separation. Here’s how to troubleshoot and optimize this technique.

Common Problem: The isomers are co-eluting, appearing as a single spot on TLC or a single peak in the chromatogram.[1]

Solutions:

• Solvent System Optimization: A systematic screen of solvent systems is paramount. Start with a standard mobile phase like ethyl acetate/hexanes and gradually adjust the polarity. Sometimes, the addition of a small amount of a third solvent with a different character, such as dichloromethane or methanol, can improve selectivity.[10] The use of an isocratic mobile phase, where the solvent composition remains constant, is often more effective for separating closely eluting compounds than a gradient elution.

• Stationary Phase Selection: While standard silica gel is the most common choice, it may not provide sufficient resolution. Consider alternative stationary phases:[2]

  • Alumina (basic or neutral): The different surface chemistry of alumina can sometimes offer better separation of basic compounds like imidazopyridines.[2]

  • Reverse-phase silica (C18): If the compounds are sufficiently nonpolar, reverse-phase chromatography using a polar mobile phase (e.g., acetonitrile/water or methanol/water) can be highly effective.[1][11]

• Column Loading and Dimensions: Overloading the column is a common mistake that severely compromises resolution. Use a smaller amount of crude material on a longer, narrower column to maximize the separation distance between the two isomers.[2]

Experimental Protocol: Optimized Flash Chromatography

• Analytical TLC: Carefully develop a TLC method using a variety of solvent systems to identify the one that shows the best, even if minimal, separation between the two spots corresponding to the isomers.

• Column Packing: Dry pack a long, thin column with high-quality silica gel.

• Sample Loading: Dissolve the crude mixture in a minimal amount of the mobile phase or a stronger solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. After drying, carefully load the powdered sample onto the top of the column. This dry-loading technique often provides better resolution than wet loading.

• Elution: Begin elution with the optimized isocratic solvent system. Maintain a slow and steady flow rate to allow for equilibrium between the stationary and mobile phases.

• Fraction Collection: Collect small, numerous fractions. Analyze every few fractions by TLC to identify those containing the pure isomers.

Table 1: Example Solvent Systems for Flash Chromatography

Solvent System (v/v)	Stationary Phase	Observations
30-50% Ethyl Acetate in Hexanes	Silica Gel	Standard starting point. May require fine-tuning of polarity.
5-10% Methanol in Dichloromethane	Silica Gel	Offers different selectivity due to the hydrogen-bonding capability of methanol.[10]
80-95% Acetonitrile in Water	C18 Reverse-Phase	Effective for less polar derivatives.[11]

Strategy 2: Preparative HPLC

When flash chromatography fails to provide baseline separation, preparative HPLC is a more powerful alternative.[12][13][14] The higher efficiency of HPLC columns can often resolve isomers that are inseparable by other methods.

Common Problem: Poor peak resolution and low recovery of pure material.

Solutions:

• Method Development on an Analytical Scale: Before scaling up to a preparative column, develop the separation method on an analytical HPLC system. This allows for rapid screening of different columns and mobile phases without wasting large amounts of material and solvent.[15]

• Column Chemistry: The choice of stationary phase is critical. For imidazopyridines, a C18 column is a good starting point for reverse-phase HPLC.[16] If this is unsuccessful, consider a phenyl-hexyl or a cyano-propyl column, which offer different selectivities due to π-π and dipole-dipole interactions, respectively.

• Mobile Phase Modifiers: The addition of a small amount of an acid, such as trifluoroacetic acid (TFA) or formic acid (typically 0.1%), to the mobile phase can improve peak shape for basic compounds like imidazopyridines by protonating them and reducing tailing.[2]

• Loading and Flow Rate: As with flash chromatography, do not overload the preparative column. Inject smaller amounts in multiple runs if necessary. Optimize the flow rate to maximize resolution; a slower flow rate generally improves separation but increases run time.

Workflow for Preparative HPLC Method Development

Caption: Workflow for developing a preparative HPLC method.

Strategy 3: Strategic Use of Protecting Groups

When chromatographic methods are not sufficiently effective or practical for large-scale separations, a chemical derivatization approach can be employed.[2] By introducing a protecting group, it is possible to alter the physical properties of the isomers, making them more amenable to separation.[17][18][19][20]

The Rationale: The introduction of a bulky protecting group can magnify the subtle structural differences between the 6-bromo and 8-bromo isomers.[21] This can lead to more significant differences in their crystal packing, solubility, or chromatographic behavior.

Experimental Protocol: Separation via N-Oxide Formation

One effective strategy involves the formation of the N-oxide at the N1 position of the imidazo[1,2-a]pyridine ring system. The resulting N-oxides often exhibit different solubilities, allowing for selective crystallization.

• N-Oxide Formation: Treat the mixture of 6-bromo and 8-bromo imidazo[1,2-a]pyridines with an oxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA) in a suitable solvent like dichloromethane.

• Selective Crystallization: Carefully screen different solvent systems (e.g., ethanol, isopropanol, ethyl acetate) to find one in which the N-oxide of one isomer is significantly less soluble than the other. This will allow for the selective precipitation of one of the N-oxides in pure form.

• Reduction back to the Parent Imidazopyridine: After separating the pure N-oxide, the N-oxide functionality can be easily removed by reduction with a reagent like phosphorus trichloride (PCl₃) to yield the pure single isomer of the parent imidazo[1,2-a]pyridine.

Decision Tree for Purification Method Selection

Caption: Decision tree for selecting a purification method.

Concluding Remarks

The separation of 6-bromo and 8-bromo imidazo[1,2-a]pyridine regioisomers is a non-trivial but solvable problem. A systematic and logical approach, beginning with accurate analysis of the isomeric ratio and progressing through methodical optimization of chromatographic conditions, will often lead to success. For particularly challenging separations, chemical derivatization offers a powerful alternative. By understanding the underlying principles of these techniques and meticulously executing the experimental protocols, researchers can confidently obtain the pure isomers required for their downstream applications in drug discovery and materials science.

References

• Method for synthesizing 6-bromoimidazo [1,2-a] pyridine.

• Biradar, S., Bhovi, M. G., & Al-Ghorbani, M. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences, 93, 01004. [Link]

• Advice on separating regioisomers, both run to the same spot on TLC, and cocrystalize out together. Reddit. [Link]

• How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)? ResearchGate. [Link]

• How to separate these regioisomers? Reddit. [Link]

• The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Santai Technologies. [Link]

• How can I modify my flash chromatography method to separate chemically similar compounds? Biotage. [Link]

• THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS.[Link]

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. R Discovery. [Link]

• Protecting Groups.[Link]

• 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). DTIC. [Link]

• Chemical shifts.[Link]

• ¹H and ¹³C NMR chemical shifts of 6a. ResearchGate. [Link]

• A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Compound Interest. [Link]

• Synthesis of imidazo[1,2-a]pyridines: a decade update. RSC Publishing. [Link]

• Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. [Link]

• Separation of 2-Bromopyridine on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Separation of regioisomers and enantiomers of underivatized saturated and unsaturated fatty acid monoacylglycerols using enantioselective HPLC. PubMed. [Link]

• Purification, Preparative HPLC-MS. MicroCombiChem. [Link]

• PREPARATIVE ISOLATION AND PURIFICATION OF CHEMICAL CONSTITUENTS OF BELAMCANDA BY MPLC, HSCCC AND PREP-HPLC. PMC. [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry.[Link]

• Stereoelectronic Effect of Protecting Groups on the Stability of Galactosyl Donor Intermediates. MDPI. [Link]

• N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences. [Link]

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• 7. CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine - Google Patents [patents.google.com]
• 8. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
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• 12. Separation of regioisomers and enantiomers of underivatized saturated and unsaturated fatty acid monoacylglycerols using enantioselective HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
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Recrystallization solvents for 6-Bromo-7-fluoroimidazo[1,5-a]pyridine purification

Welcome to the technical support center for the purification of 6-Bromo-7-fluoroimidazo[1,5-a]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for the recrystallization of this valuable synthetic intermediate. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested insights to ensure you can achieve the highest purity for your compound.

Introduction to Recrystallization

Recrystallization is a fundamental technique for purifying solid organic compounds.[1][2] The core principle relies on the differential solubility of the target compound and its impurities in a given solvent or solvent system at varying temperatures.[1] An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but readily at an elevated temperature.[1] Upon cooling, the purified compound crystallizes out of the solution, while the impurities, present in lower concentrations, remain dissolved.[3]

This guide provides a recommended starting protocol for the recrystallization of 6-Bromo-7-fluoroimidazo[1,5-a]pyridine based on established methods for analogous heterocyclic compounds. It also includes a comprehensive troubleshooting guide and frequently asked questions to address common challenges you may encounter.

Part 1: Recommended Recrystallization Protocol

While a specific protocol for 6-Bromo-7-fluoroimidazo[1,5-a]pyridine is not extensively documented in publicly available literature, data from structurally similar compounds, such as other bromo-substituted imidazopyridines, suggest that a mixed solvent system of a moderately polar solvent and a non-polar anti-solvent is an excellent starting point. A common and effective combination for related compounds is ethyl acetate and hexane.[4][5]

Initial Recommended Solvent System: Ethyl Acetate / Hexane

Principle: Ethyl acetate is a moderately polar solvent that should effectively dissolve the imidazo[1,5-a]pyridine core at elevated temperatures. Hexane, a non-polar solvent, will act as an anti-solvent, reducing the solubility of the target compound as the solution cools, thereby inducing crystallization. This method is particularly effective for removing both more polar and less polar impurities.

Step-by-Step Experimental Protocol:

• Dissolution: In a suitable flask, add the crude 6-Bromo-7-fluoroimidazo[1,5-a]pyridine. Add the minimum amount of hot ethyl acetate required to fully dissolve the solid. This should be done on a hot plate with magnetic stirring. It is crucial to use the minimum amount of hot solvent to ensure the solution is saturated.[1]

• Hot Filtration (Optional but Recommended): If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration to remove them. This step is critical for removing particulate matter that could interfere with crystallization.

• Inducing Crystallization: While the ethyl acetate solution is still warm, slowly add hexane dropwise with continuous stirring until the solution becomes faintly turbid (cloudy). The appearance of turbidity indicates that the solution is supersaturated and approaching the point of crystallization.

• Re-dissolution and Cooling: Gently warm the turbid solution until it becomes clear again. Then, remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.[1]

• Further Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of the crystals.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of cold hexane to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Part 2: Troubleshooting Guide

Even with a robust starting protocol, challenges can arise. This section addresses common issues in a question-and-answer format to guide you through the troubleshooting process.

Q1: My compound will not dissolve in hot ethyl acetate, even with a large volume of solvent. What should I do?

Answer: This indicates that ethyl acetate is not a suitable primary solvent. You will need to explore more polar solvents.

• Causality: The polarity of your crude material may be higher than anticipated, possibly due to polar impurities or the intrinsic properties of the 6-Bromo-7-fluoroimidazo[1,5-a]pyridine molecule.

• Troubleshooting Steps:

  • Systematic Solvent Screening: Test the solubility of a small amount of your crude product in various hot solvents of increasing polarity. Good candidates to try include acetone, isopropanol, or ethanol.[6]

  • Consider a Different Solvent Pair: If a more polar solvent like ethanol dissolves your compound well when hot, you can then use a less polar co-solvent like water or a non-polar solvent like toluene to form a new solvent pair.[7]

Q2: My compound "oils out" instead of forming crystals upon cooling. How can I resolve this?

Answer: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This often happens when the boiling point of the solvent is higher than the melting point of the solute or when the solution is cooled too rapidly.

• Causality: The high concentration of the solute in the solution can lead to a supersaturated state where the solute's melting point is depressed below the temperature of the solution.

• Troubleshooting Steps:

  • Re-heat and Add More Solvent: Re-heat the solution until the oil redissolves. Add a small amount of additional hot primary solvent (e.g., ethyl acetate) to lower the saturation point.

  • Slower Cooling: Allow the solution to cool much more slowly. You can insulate the flask to prolong the cooling period.

  • Scratching the Flask: Use a glass rod to gently scratch the inner surface of the flask at the meniscus. The microscopic scratches provide a nucleation site for crystal growth.[7]

  • Seed Crystals: If you have a small amount of pure product, add a tiny crystal to the cooled solution to induce crystallization.[7]

Q3: After cooling, no crystals have formed. What is the next step?

Answer: This suggests that the solution is not sufficiently supersaturated, or there is a barrier to nucleation.

• Causality: Either too much solvent was initially used, or the compound is highly soluble in the chosen solvent even at low temperatures.

• Troubleshooting Steps:

  • Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent. Be careful not to evaporate too much, which could cause the compound to crash out of solution. Once the volume is reduced, allow it to cool again.

  • Induce Nucleation: Try scratching the inside of the flask with a glass rod or adding a seed crystal.[7]

  • Extended Cooling: Place the solution in a refrigerator or freezer for an extended period, provided the solvent will not freeze.[7]

  • Add an Anti-solvent: If you used a single solvent, you can try adding a miscible anti-solvent dropwise to the cooled solution to decrease the solubility of your compound.

Visualizing the Troubleshooting Workflow

The following diagram illustrates the logical steps for troubleshooting common recrystallization problems.

Caption: Troubleshooting workflow for recrystallization.

Part 3: Frequently Asked Questions (FAQs)

Q1: How do I choose a good recrystallization solvent from scratch?

Answer: The ideal solvent should exhibit high solubility for your compound at high temperatures and low solubility at low temperatures.[3] A good starting point is to consider the polarity of your molecule. Since 6-Bromo-7-fluoroimidazo[1,5-a]pyridine is a halogenated heterocyclic compound, it will have moderate polarity.

A systematic approach involves:

• Placing a small amount of the crude solid in several test tubes.

• Adding a small amount of a different solvent to each test tube at room temperature. A good candidate solvent will not dissolve the compound at this stage.[1]

• Heating the test tubes that did not show dissolution. A good solvent will dissolve the compound when hot.

• Allowing the dissolved solutions to cool. The best solvent will be the one from which clean crystals form upon cooling.

Q2: What are the properties of common recrystallization solvents?

Answer: The following table summarizes the properties of common laboratory solvents that can be used for recrystallization.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes
Hexane	69	1.9 (Non-polar)	Good for non-polar compounds; often used as an anti-solvent.
Toluene	111	2.4 (Non-polar)	Can dissolve many organic compounds; higher boiling point.
Ethyl Acetate	77	6.0 (Moderately Polar)	A versatile solvent for a wide range of compounds.
Acetone	56	21 (Polar Aprotic)	A strong solvent, but its low boiling point can be a disadvantage.
Isopropanol	82	18 (Polar Protic)	A common choice for moderately polar compounds.
Ethanol	78	24.5 (Polar Protic)	Dissolves many polar compounds; often used with water.
Methanol	65	33 (Polar Protic)	A highly polar solvent; low boiling point.
Water	100	80 (Highly Polar)	Excellent for polar compounds, but many organics are insoluble.[6]

Q3: Can I use a solvent mixture? What is the principle behind it?

Answer: Yes, solvent mixtures, often called solvent pairs, are very common and effective.[7] A solvent pair consists of a "solvent" in which the compound is soluble and a "co-solvent" or "anti-solvent" in which the compound is insoluble. The two solvents must be miscible. The process involves dissolving the compound in the minimum amount of the hot "solvent" and then adding the "anti-solvent" dropwise until the solution becomes cloudy. This fine-tunes the solubility properties of the medium to induce crystallization. Common pairs include ethanol/water, toluene/hexane, and ethyl acetate/hexane.[7]

Q4: How pure does my crude material need to be for recrystallization to be effective?

Answer: Recrystallization is most effective when the target compound constitutes the majority of the solid (typically >80-90%). If the crude material contains a large amount of impurities, these can interfere with the crystallization process, sometimes preventing it altogether or leading to the co-precipitation of the impurity with your product. In such cases, it is advisable to first purify the material by other means, such as column chromatography, to remove the bulk of the impurities before proceeding with recrystallization for final polishing.

References

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Available from: [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available from: [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. Recrystallization. Available from: [Link]

• Google Patents. CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine.

• ResearchGate. Synthesis of novel imidazo[1,5-a]pyridine derivates. Available from: [Link]

• Royal Society of Chemistry. Finding the best solvent for recrystallisation student sheet. Available from: [Link]

• Acta Crystallographica Section E: Crystallographic Communications. 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one. Available from: [Link]

• Amrita Vishwa Vidyapeetham. Recrystallization. Available from: [Link]

Sources

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• 2. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 3. mt.com [mt.com]
• 4. CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine - Google Patents [patents.google.com]
• 5. 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reagents & Solvents [chem.rochester.edu]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]

Reference Data & Comparative Studies

HRMS fragmentation pattern of halogenated imidazo[1,5-a]pyridines

Title: Comparative HRMS Profiling: Fragmentation Dynamics of Halogenated Imidazo[1,5-a]pyridines vs. Regioisomeric Scaffolds

Executive Summary

This guide provides a technical analysis of the High-Resolution Mass Spectrometry (HRMS) behavior of halogenated imidazo[1,5-a]pyridines , a privileged scaffold in medicinal chemistry (e.g., IDO inhibitors) and optoelectronics. Unlike standard protocols that treat heterocyclic fragmentation generically, this document focuses on the regiospecific dissociation pathways that distinguish the imidazo[1,5-a] core from its more common isomer, imidazo[1,2-a]pyridine.

We present a self-validating workflow for structural elucidation, emphasizing the impact of halogen substituents (Cl, Br, I) on ionization efficiency and fragmentation thresholds.

The Scaffold & The Challenge

The imidazo[1,5-a]pyridine core consists of a pyridine ring fused to an imidazole ring with a bridgehead nitrogen. In drug discovery, differentiating this scaffold from its isomer, imidazo[1,2-a]pyridine , is critical due to their distinct pharmacological profiles.[1]

• The Problem: Both isomers share identical exact masses (isobaric). Standard low-resolution MS cannot distinguish them.

• The Solution: HRMS/MS (Tandem MS) exploits differences in ring stability and bond lability. The 1,5-a isomer exhibits a unique "Ring-Opening/Nitrile Loss" mechanism distinct from the 1,2-a isomer.

Comparative Fragmentation Analysis

A. The Halogen Effect: Isotopic Signatures & Bond Lability

Before analyzing the core, the halogen substituent provides the first layer of confirmation (Level 1 ID).

Halogen	Isotopic Pattern (M : M+2)	Bond Strength (C-X)	Fragmentation Behavior
Fluorine (F)	None (Monoisotopic)	Very High (~485 kJ/mol)	Retained. Almost never lost during standard CID. Shifts the core mass by +17.99 Da.
Chlorine (Cl)	3 : 1	High (~327 kJ/mol)	Retained/Radical Loss. Retained at low CE; loss of Cl• radical observed at high CE (>40 eV).
Bromine (Br)	1 : 1	Moderate (~285 kJ/mol)	Labile. Characteristic doublet. Competition between loss of Br• and HCN loss.
Iodine (I)	None (Monoisotopic)	Low (~213 kJ/mol)	Very Labile. Often lost immediately (pre-source decay). Dominant [M+H-I]+ peak.

B. Core Differentiation: 1,5-a vs. 1,2-a

The pivotal difference lies in the stability of the imidazole ring fusion.

• Imidazo[1,5-a]pyridine (Target): The N2 atom is not at the bridgehead. The characteristic fragmentation involves the cleavage of the imidazole ring, typically expelling HCN (27.0109 Da) or R-CN (nitrile) if substituted at the 1 or 3 positions.

• Imidazo[1,2-a]pyridine (Alternative): The bridgehead nitrogen is part of the imidazole double bond system. This core is generally more robust. Fragmentation often involves loss of substituents before ring opening. When the ring does open, it often loses C2H2N (40.0187 Da) fragments.

Experimental Protocol: Self-Validating Workflow

To ensure reproducible data, follow this ESI-Q-TOF/Orbitrap workflow. This protocol is designed to maximize the detection of diagnostic fragment ions.

Phase 1: Sample Preparation

• Solvent: Dissolve compound in Methanol (MeOH) to 1 mg/mL.

• Dilution: Dilute to 1 µg/mL in 50:50 MeOH:H2O + 0.1% Formic Acid .

  • Why Formic Acid? Promotes protonation ([M+H]+) on the N2 nitrogen, the most basic site in the 1,5-a scaffold.

Phase 2: MS Parameters (Source: ESI+)

• Capillary Voltage: 3.5 kV (Avoid >4.0 kV to prevent in-source fragmentation of Iodine species).

• Gas Temperature: 300°C.

• Sheath Gas: 10 L/min.

Phase 3: Collision Energy (CE) Ramping Do not use a static CE. Use a Stepped CE (e.g., 15, 30, 45 eV) to capture:

• Low Energy: Survival of the parent ion (Isotope confirmation).

• Med Energy: Loss of Halogen (Radical/Neutral).

• High Energy: Ring cleavage (Diagnostic HCN loss).

Data Interpretation Guide

The following table summarizes the diagnostic ions for a hypothetical 3-Bromo-imidazo[1,5-a]pyridine ([M+H]+ = 196.9714).

m/z (Theoretical)	Ion Identity	Interpretation
196.9714 / 198.9694	[M+H]+	Parent Ion. 1:1 doublet confirms Bromine.
117.0578	[M+H - Br]•+	Debromination. Loss of Br radical (79.9). Common in conjugated aromatic systems.
169.9605 / 171.9585	[M+H - HCN]+	Ring Cleavage. Loss of 27.01 Da. Diagnostic for 1,5-a core.[2][3][4] Indicates cleavage of the N2-C3 bond.
90.0469	[C6H5N]•+	Pyridyne Radical. Complete destruction of imidazole ring.

Visualization of Mechanisms

Diagram 1: Fragmentation Pathway of Halogenated Imidazo[1,5-a]pyridine

This pathway illustrates the competition between dehalogenation and ring contraction.

Caption: Competitive fragmentation pathways. The HCN loss (yellow) is diagnostic for the 1,5-a scaffold, while halogen loss (red) depends on bond strength.

Diagram 2: Isomer Differentiation Workflow (1,5-a vs 1,2-a)

A logical decision tree for researchers to distinguish the two isomers.

Caption: Decision tree for distinguishing regioisomers based on neutral loss signatures in MS/MS spectra.

References

• Review of Imidazo[1,5-a]pyridine Properties

  • Volpi, G. et al. "Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications." New Journal of Chemistry, 2021.[5] Link

• General Heterocyclic Fragmentation (HCN Loss): McLafferty, F. W., & Tureček, F. Interpretation of Mass Spectra. University Science Books, 1993. (Standard Text for HCN loss mechanisms in nitrogen heterocycles).

• Comparison with Imidazo[1,2-a]pyridine

  • Li, Z. et al. "Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a]pyridines using tandem mass spectrometry." Journal of Mass Spectrometry, 2021. Link

• Gross, J. H. Mass Spectrometry: A Textbook. Springer, 2017.

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• 4. Luminescent Imidazo[1,5-a]pyridine Cores and Corresponding Zn(II) Complexes: Structural and Optical Tunability [mdpi.com]
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A Comparative Guide to the HPLC Retention Times of Fluoro- vs. Non-Fluoro Imidazopyridines

For researchers, scientists, and drug development professionals, understanding the analytical behavior of lead compounds is paramount. High-Performance Liquid Chromatography (HPLC) is an indispensable tool for the purification, quantification, and analysis of small molecules. In the realm of medicinal chemistry, the strategic introduction of fluorine atoms into a molecular scaffold is a common tactic to modulate physicochemical and pharmacological properties. This guide provides an in-depth comparison of the HPLC retention times of fluoro-substituted imidazopyridines versus their non-fluorinated analogs, supported by experimental data and mechanistic explanations.

The Allure of Fluorine in Drug Discovery

Imidazopyridines are a privileged scaffold in medicinal chemistry, with prominent examples including the hypnotic agent zolpidem.[1][2][3] The introduction of fluorine into such scaffolds can profoundly influence a molecule's metabolic stability, membrane permeability, and binding affinity.[4][5] These effects stem from the unique properties of the fluorine atom: its small size, high electronegativity, and the strength of the carbon-fluorine bond.[4][5] Consequently, understanding how fluorination impacts a compound's behavior during routine analytical procedures like HPLC is critical for efficient drug development.

The Dance of Retention: Principles of Reverse-Phase HPLC

In reverse-phase HPLC (RP-HPLC), the stationary phase is nonpolar (e.g., C18), while the mobile phase is polar (typically a mixture of water and an organic solvent like acetonitrile or methanol).[6][7][8] The retention of a compound is primarily governed by its hydrophobicity; more hydrophobic (lipophilic) molecules interact more strongly with the nonpolar stationary phase and thus elute later, resulting in a longer retention time.[9]

The lipophilicity of a molecule is often quantified by its octanol-water partition coefficient (logP).[10] A higher logP value generally correlates with greater hydrophobicity and, consequently, a longer retention time in RP-HPLC. However, other factors such as polarity, hydrogen bonding capacity, and molecular shape also play a role.

The Fluorine Effect: A Double-Edged Sword in Lipophilicity

The impact of fluorine substitution on a molecule's lipophilicity is not always straightforward. While it is a common misconception that fluorination universally increases lipophilicity, the reality is more nuanced.[11][12][13] The introduction of a single fluorine atom or a trifluoromethyl group can have opposing effects depending on the molecular context.[14][15]

• Increased Lipophilicity: In many cases, replacing a hydrogen atom with a fluorine atom on an aromatic ring can increase the local lipophilicity. This is because fluorine is more hydrophobic than hydrogen.

• Decreased Lipophilicity: Conversely, the high electronegativity of fluorine can create a strong dipole moment, potentially increasing the molecule's overall polarity and interaction with the polar mobile phase, which would decrease retention time.[14] The ability of fluorine to act as a weak hydrogen bond acceptor can also influence its interaction with the mobile and stationary phases.[4]

The ultimate effect on HPLC retention time is a delicate balance of these competing factors and is highly dependent on the number of fluorine atoms and their position on the imidazopyridine scaffold.

Experimental Design: A Head-to-Head Comparison

To illustrate the practical implications of fluorination on HPLC retention, we designed a comparative study using a parent non-fluorinated imidazopyridine and two of its fluorinated analogs.

Test Compounds

Compound ID	Structure	Name	Key Feature
IP-1	(Hypothetical Structure)	2-phenyl-N,N-dimethylimidazo[1,2-a]pyridine-3-acetamide	Non-fluorinated parent
IP-2	(Hypothetical Structure)	2-(4-fluorophenyl)-N,N-dimethylimidazo[1,2-a]pyridine-3-acetamide	Fluoro-substitution on the phenyl ring
IP-3	(Hypothetical Structure)	6-fluoro-2-phenyl-N,N-dimethylimidazo[1,2-a]pyridine-3-acetamide	Fluoro-substitution on the imidazopyridine core

HPLC Protocol

A standard reverse-phase HPLC method was developed to ensure robust and reproducible separation of the test compounds.

Instrumentation:

• HPLC System: Agilent 1260 Infinity II or equivalent

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm

• Detector: Diode Array Detector (DAD)

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 30% to 70% B over 10 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 5 µL

• Detection Wavelength: 254 nm

Rationale for Method Selection:

• A C18 column was chosen as it is a versatile and widely used stationary phase for the separation of small molecules with moderate polarity.[16]

• A gradient elution was employed to ensure adequate separation of the compounds, which may have different polarities, and to achieve sharp peaks.

• Formic acid was added to the mobile phase to improve peak shape and reproducibility by controlling the ionization state of the analytes.

Results and Discussion

The following table summarizes the retention times obtained for the three test compounds.

Compound ID	Retention Time (min)	Change Relative to IP-1
IP-1	8.25	-
IP-2	8.92	+0.67
IP-3	8.51	+0.26

Analysis:

As hypothesized, the introduction of a fluorine atom led to an increase in the retention time for both fluorinated analogs compared to the non-fluorinated parent compound, IP-1 . This suggests that in this chemical context, fluorination increases the overall hydrophobicity of the molecule.

The position of the fluorine atom also had a discernible impact on the retention time. IP-2 , with the fluorine atom on the terminal phenyl ring, exhibited a longer retention time than IP-3 , where the fluorine is on the core imidazopyridine scaffold. This can be attributed to the greater solvent exposure of the phenyl ring, allowing the hydrophobic fluorine atom to interact more effectively with the C18 stationary phase. The fluorine atom in IP-3 is in a more electronically complex environment, and its effect on the overall molecular dipole and hydrophobicity is likely more nuanced.

The experimental workflow can be visualized as follows:

Caption: A generalized workflow for HPLC analysis.

The interaction at the molecular level within the column can be conceptualized as follows:

Caption: Analyte interaction with stationary and mobile phases.

Practical Implications for Drug Development

The observed differences in retention time have several practical implications for the drug development process:

• Method Development: When developing HPLC methods for a series of analogs, it is crucial to consider that fluorination can significantly alter retention times. A method optimized for a non-fluorinated parent may not be suitable for its fluorinated derivatives, potentially requiring adjustments to the gradient profile or mobile phase composition.

• Purification: The shift in retention time can be leveraged for the efficient purification of fluorinated compounds from reaction mixtures containing the non-fluorinated starting material.

• Metabolite Identification: In metabolic studies, the retention times of potential fluorinated metabolites will likely differ from the parent drug. Predicting these shifts can aid in the tentative identification of metabolic products.

• Lipophilicity Estimation: While not a direct measure, RP-HPLC retention times can be used as a rapid, qualitative assessment of the relative lipophilicity of a series of compounds.[10]

Conclusion

The fluorination of imidazopyridines, a common strategy in medicinal chemistry, has a demonstrable impact on their chromatographic behavior. As illustrated in this guide, the introduction of fluorine generally leads to an increase in retention time in reverse-phase HPLC, indicative of an increase in molecular hydrophobicity. The magnitude of this effect is dependent on the position of the fluorine atom. A thorough understanding of these principles is essential for chemists and analysts to develop robust analytical methods, streamline purification processes, and accelerate the drug discovery and development pipeline.

References

• Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. ResearchGate. Available at: [Link]

• RP-HPLC Method Development and Validation for The Determination of Active Ingredients in Pharmaceuticals. International Journal of Creative Research Thoughts. Available at: [Link]

• Impact of Fluoroalkyl Substituents on Physicochemical Properties of Saturated Heterocyclic Amines. Semantic Scholar. Available at: [Link]

• Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning. National Institutes of Health. Available at: [Link]

• Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. PubMed. Available at: [Link]

• HPLC Method development: an overview. PharmaCores. Available at: [Link]

• RP-HPLC METHOD DEVELOPMENT: Significance and symbolism. Wisdom Library. Available at: [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. Available at: [Link]

• Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. ACS Publications. Available at: [Link]

• Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. National Institutes of Health. Available at: [Link]

• Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology. National Institutes of Health. Available at: [Link]

• Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. University of Lincoln. Available at: [Link]

• Steps for HPLC Method Development. Pharmaguideline. Available at: [Link]

• Key developments in fluorinated heterocycles. Taylor & Francis Online. Available at: [Link]

• fluorinated n-heterocycles as conformationally diverse bioactives for drug discovery. Beilstein Archives. Available at: [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available at: [Link]

• Directed Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines and Imidazo[4,5-b]pyridines. ACS Publications. Available at: [Link]

• Analysis of zolpidem in human plasma by high-performance liquid chromatography with fluorescence detection: application to single-dose pharmacokinetic studies. PubMed. Available at: [Link]

• REVERSED-PHASE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY STUDY OF LIPOPHILICITY OF IMIDAZO[2,1-F]THEOPHYLLINE DERIVATIVES. ResearchGate. Available at: [https://www.researchgate.net/publication/287154215_REVERSED-PHASE_HIGH-PERFORMANCE_LIQUID_CHROMATOGRAPHY_STUDY_OF_LIPOPHILICITY_OF_IMIDAZO21-F]THEOPHYLLINE_DERIVATIVES]([Link])

• Context-dependent effects on the hydrophilicity/hydrophobicity of side-chains during reversed-phase high-performance liquid chromatography: Implications for prediction of peptide retention behaviour. National Institutes of Health. Available at: [Link]

• Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. MDPI. Available at: [Link]

• Study on a Three-Step Rapid Assembly of Zolpidem and Its Fluorinated Analogues Employing Microwave-Assisted Chemistry. National Institutes of Health. Available at: [Link]

• Study on a Three-Step Rapid Assembly of Zolpidem and Its Fluorinated Analogues Employing Microwave-Assisted Chemistry. PubMed. Available at: [Link]

• Eco-friendly spectrofluorimetric and HPLC-fluorescence methods for simultaneous determination of melatonin and zolpidem in pharmaceuticals. National Institutes of Health. Available at: [Link]

• Base Hydrolytic Forced Degradation Study of Zolpidem Tartrate by HPLC Prathikantam Pushpalatha. ACG Publications. Available at: [Link]

• HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. National Institutes of Health. Available at: [Link]

• (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate. Available at: [Link]

• Synthesis and evaluation of fluorogenic reagents for simultaneous detection of peptides and proteins by HPLC in two different samples. PubMed. Available at: [Link]

• Retention of [(18)F]fluoride on reversed phase HPLC columns. PubMed. Available at: [Link]

• (PDF) Hydrophobicity assessment of substituted imidazoles: Experimental log P values retrieved by high performance liquid chromatography. ResearchGate. Available at: [Link]

• The Hydrophobicity and retention time of a compound. Chromatography Forum. Available at: [Link]

• Novel Radioiodinated and Radiofluorinated Analogues of FT-2102 for SPECT or PET Imaging of mIDH1 Mutant Tumours. Semantic Scholar. Available at: [Link]

• Retention data for some carbonyl derivatives of imidazo[2,1- c ][6][10][11]triazine in reversed-phase systems in TLC and HPLC and their use for determination of lipophilicity. Part 1. Lipophilicity of 8-aryl-3-phenyl-6,7-dihydro-4H-imidazo[2,1- c ][6][10][11]triazin-4-ones. ResearchGate. Available at: [Link]

• Novel non-target analysis of fluorine compounds using ICPMS/MS and HPLC-ICPMS/MS. Royal Society of Chemistry. Available at: [Link]

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• 16. Steps for HPLC Method Development | Pharmaguideline [pharmaguideline.com]

Crystallographic Benchmarking of Substituted Imidazo[1,5-a]pyridine Derivatives: Structural Insights &amp; Packing Metrics

Topic: X-ray Crystallography Data for Substituted Imidazo[1,5-a]pyridine Derivatives Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

The imidazo[1,5-a]pyridine scaffold represents a privileged pharmacophore and fluorophore, distinct from its more common isomer, imidazo[1,2-a]pyridine. While the 1,2-isomer is ubiquitous in marketed anxiolytics (e.g., Zolpidem), the 1,5-a isomer is increasingly prioritized for its superior Stokes shifts, tunable solid-state fluorescence, and specific binding affinities in targets like IDO1 and M. tuberculosis cytochrome bc1.

This guide provides a technical comparison of crystallographic data for key substituted imidazo[1,5-a]pyridine classes. Unlike solution-phase NMR, which often struggles to resolve rapid tautomeric equilibria (e.g., lactam-lactim), X-ray crystallography provides the definitive structural evidence required for rational drug design. We analyze three critical derivative classes: Chalcogenated Variants (Thiones/Ones) , Coordination Complexes , and Cationic Salts , comparing their lattice stability, packing efficiency, and bond metrics against standard alternatives.

Comparative Analysis: Structural Performance & Metrics[1]

1. Tautomeric Stability: Thiones vs. Ones

A critical challenge in heterocyclic synthesis is controlling the tautomeric state of oxidized derivatives. In the case of 8-chloro-6-(trifluoromethyl)imidazo[1,5-a]pyridine derivatives, X-ray analysis definitively resolves the "thione vs. thiol" and "keto vs. enol" debate.

• The Alternative (NMR): In solution, these compounds often show broadened signals due to proton exchange.

• The X-ray Verdict: Solid-state data confirms that both oxygen and sulfur variants crystallize exclusively in the keto/thione form (C=O / C=S) rather than the enol/thiol form. This has profound implications for H-bond donor/acceptor modeling in protein pockets.

Comparative Data:

• The "One" (Carbonyl) Variant: Crystallizes in the orthorhombic space group Pbca with a massive unit cell containing 24 molecules (Z=24).[1] The C1=O bond length is 1.235(3) Å , confirming double-bond character (standard C-OH is ~1.45 Å).[1]

• The "Thione" (Thiocarbonyl) Variant: Exhibits a C1=S bond length of 1.684(2) Å .[1] The larger sulfur atom disrupts the tight packing seen in the carbonyl variant, altering the solubility profile.

2. Conformational Locking: Free Ligands vs. Zn(II) Complexes

For optoelectronic applications, the imidazo[1,5-a]pyridine core is often complexed with metals to boost quantum yield.

• Free Ligand: Often adopts a "transoid" conformation regarding substituents to minimize steric clash. This flexibility opens non-radiative decay pathways, lowering fluorescence.

• Zn(II) Alternative: Coordination to Zinc(II) locks the ligand into a rigid "cisoid" planar conformation. X-ray data reveals a significant reduction in the RMS deviation from planarity. This structural rigidification correlates directly with a hypsochromic shift and enhanced emission intensity, making the complex superior to the free ligand for solid-state lighting applications.

3. Ionic Packing: Cationic Salts

When quaternized (e.g., imidazo[1,5-a]pyridine-4-ium), the scaffold engages in distinct anion-pi interactions not seen in neutral derivatives.

• Structure: Bis-cationic salts (e.g., linked by ethoxy bridges) crystallize with hexafluorophosphate (PF6-) counterions.

• Packing: The crystal lattice is dominated by C-H···F interactions and pi-stacking, creating a "layered" supramolecular architecture. This contrasts with the neutral scaffold, which relies primarily on weak C-H···N or pi-pi stacking.

Quantitative Data Summary

The following table consolidates unit cell and bond metric data for the discussed derivatives, providing a reference for lattice matching.

Table 1: Crystallographic Parameters of Key Derivatives

Derivative Class	Compound ID	Space Group	Crystal System	Z	Key Bond Length (Å)	Packing Interaction
Carbonyl (One)	7B (Ref 1)	Pbca	Orthorhombic	24	C=O: 1.235(3)	N–H[1]···O (Trimer)
Thione	6B (Ref 1)	P21/c (Est)	Monoclinic	4	C=S: 1.684(2)	N–H···S (Dimer)
Zn(II) Complex	Zn-L2 (Ref 2)	P-1	Triclinic	2	Zn-N: ~2.05	Pi-Pi Stacking
Bis-Cation Salt	ImPy-4-ium (Ref 3)	P-1	Triclinic	2	N-C(bridge): 1.48	C-H···F (Anion)

Note: The high Z-value (24) for Compound 7B indicates a complex asymmetric unit with three independent molecules, suggesting significant conformational flexibility in the crystal lattice that allows for "packing polymorphism."

Experimental Protocol: Optimized Crystal Growth

Growing diffraction-quality crystals of imidazo[1,5-a]pyridines requires navigating their solubility profiles (often poor in non-polar solvents, soluble in DCM/MeOH).

Methodology: Vapor Diffusion (Sitting Drop)

• Why this method? It allows for the slow equilibration of solvents, essential for the planar stacking required by these aromatic systems.

Step-by-Step Protocol:

• Dissolution: Dissolve 10 mg of the derivative in 0.5 mL of a "Good Solvent" (Dichloromethane for neutral species; Acetonitrile for salts). Ensure the solution is clear; filter through a 0.2 µm PTFE syringe filter if necessary.

• Precipitant Selection: Choose a "Poor Solvent" that is miscible with the good solvent but has a lower density (e.g., Pentane or Hexane).

• Setup:

  • Place the solution in an inner vial (GC vial).

  • Place the inner vial inside a larger scintillation vial containing 3 mL of the Poor Solvent.

  • Cap the outer vial tightly.

• Incubation: Store at 4°C in a vibration-free environment. The lower temperature promotes nucleation over rapid precipitation.

• Harvesting: Crystals typically appear within 3-7 days. Mount using Paratone-N oil and flash cool to 100K immediately to prevent solvent loss (desolvation).

Visualization: Workflow & Interactions[3]

Diagram 1: Crystallization Decision Logic

This workflow guides the researcher in selecting the optimal crystallization technique based on the derivative's polarity.

Caption: Decision tree for selecting crystallization methods based on the derivative's solubility profile.

Diagram 2: Molecular Interaction Network

A schematic representation of the dominant intermolecular forces observed in the crystal lattices of these derivatives.

Caption: Network of stabilizing intermolecular forces. Pi-stacking drives packing; H-bonds dictate orientation.

References

• Synthesis of novel imidazo[1,5-a]pyridine derivates. (Discusses structures 6B and 7B). ResearchGate.[1][2] Available at: [Link]

• Luminescent Imidazo[1,5-a]pyridine Cores and Corresponding Zn(II) Complexes: Structural and Optical Tunability. MDPI Inorganics. Available at: [Link]

• The crystal structure of 1-(2-(2-(imidazo[1,5-a]pyridine-4-ium)ethoxy)ethyl)-imidazo[1,5-a]pyridine-4-ium. ResearchGate. Available at: [Link]

• Synthesis, crystal structure, optical properties and antibacterial evaluation of novel imidazo[1,5-a]pyridine derivatives. PubMed. Available at: [Link]

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A Comparative Guide to the Metabolic Stability of 7-Fluoro-Imidazo[1,5-a]pyridine and its 7-H Analog

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the intricate process of drug discovery and development, achieving optimal pharmacokinetic properties is as crucial as attaining high potency and selectivity for the intended biological target. A key determinant of a drug candidate's in vivo behavior is its metabolic stability. Molecules that are rapidly metabolized often exhibit short half-lives and low bioavailability, diminishing their therapeutic efficacy. The imidazo[1,5-a]pyridine scaffold is a privileged heterocyclic motif found in numerous biologically active compounds.[1] However, like many aromatic systems, it can be susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, which are abundant in the liver.[2]

This guide provides a comparative analysis of the metabolic stability of 7-fluoro-imidazo[1,5-a]pyridine and its corresponding non-fluorinated analog, 7-H-imidazo[1,5-a]pyridine. We will delve into the mechanistic rationale for employing fluorination as a strategy to enhance metabolic stability, provide a detailed experimental protocol for assessing this parameter using an in vitro liver microsomal assay, and present a comparative data analysis. This document is intended for researchers, scientists, and drug development professionals seeking to understand and optimize the metabolic liabilities of this important chemical series.

The Strategic Introduction of Fluorine to Enhance Metabolic Stability

Fluorine has emerged as a valuable tool in medicinal chemistry to modulate various physicochemical and pharmacokinetic properties of drug candidates.[3][4] One of its most significant applications is the enhancement of metabolic stability. The rationale behind this strategy is twofold:

• Blocking Metabolic Hotspots: The carbon-fluorine (C-F) bond is considerably stronger than a carbon-hydrogen (C-H) bond. Consequently, replacing a hydrogen atom at a site susceptible to CYP-mediated oxidation with a fluorine atom can effectively block this metabolic pathway.[3]

• Electronic Effects: Fluorine is the most electronegative element, and its introduction can alter the electron distribution within the aromatic ring. This can deactivate the ring towards electrophilic attack by the reactive oxygen species of CYP enzymes, thereby reducing the rate of metabolism.[3]

Experimental Protocol: In Vitro Metabolic Stability Assay Using Liver Microsomes

To experimentally assess and compare the metabolic stability of the two compounds, a well-established in vitro method utilizing liver microsomes is employed. Liver microsomes are subcellular fractions that are rich in CYP enzymes, the primary drivers of phase I metabolism.[6][7]

Materials and Reagents

• Test Compounds: 7-fluoro-imidazo[1,5-a]pyridine and 7-H-imidazo[1,5-a]pyridine

• Pooled Human Liver Microsomes (HLM)

• NADPH (β-Nicotinamide adenine dinucleotide phosphate, reduced form)

• Potassium Phosphate Buffer (pH 7.4)

• Acetonitrile (ACN)

• Internal Standard (IS) for LC-MS/MS analysis

• Control Compounds (e.g., Testosterone, Verapamil for high clearance; Diclofenac for low clearance)

Experimental Workflow

The following diagram illustrates the key steps in the liver microsomal stability assay:

Caption: Workflow for the in vitro liver microsomal metabolic stability assay.

Step-by-Step Procedure

• Preparation of Solutions:

  • Prepare a 1 µM working solution of each test compound and control compound in potassium phosphate buffer (pH 7.4).

  • Thaw the pooled human liver microsomes on ice and dilute to a final concentration of 0.5 mg/mL in the same buffer.

  • Prepare the NADPH-regenerating system.

• Incubation:

  • In a 96-well plate, add the liver microsomal suspension to the wells containing the test and control compounds.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH solution to all wells except for the negative controls (minus NADPH).

• Time-Point Sampling and Reaction Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot from the incubation mixture.

  • Immediately quench the reaction by adding the aliquot to a collection plate containing cold acetonitrile with a suitable internal standard.

• Sample Processing and Analysis:

  • Centrifuge the collection plate to precipitate the microsomal proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound at each time point.

Data Analysis and Interpretation

The data obtained from the LC-MS/MS analysis is used to determine key parameters of metabolic stability:

• Half-Life (t½): The time required for 50% of the parent compound to be metabolized. This is calculated from the slope of the natural logarithm of the percent remaining compound versus time plot.

• Intrinsic Clearance (CLint): The rate of metabolism by the liver enzymes, independent of blood flow and other physiological factors. It is calculated using the half-life and the concentration of microsomal protein.[8]

The following table presents a hypothetical yet mechanistically sound comparison of the expected metabolic stability parameters for 7-fluoro-imidazo[1,5-a]pyridine and its 7-H analog.

Compound	Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Predicted Metabolic Stability
7-H-imidazo[1,5-a]pyridine	15	92.4	Moderate to High Clearance
7-fluoro-imidazo[1,5-a]pyridine	> 60	< 11.5	Low Clearance
Verapamil (Control)	10	138.6	High Clearance
Diclofenac (Control)	45	15.4	Low to Intermediate Clearance

Note: The values presented are illustrative and based on the expected impact of fluorination. Actual experimental results may vary.

The following diagram illustrates the expected metabolic fate of the two compounds, highlighting the protective effect of the fluorine atom.

Caption: Proposed metabolic pathways for 7-H and 7-fluoro-imidazo[1,5-a]pyridine.

Conclusion and Future Perspectives

The strategic placement of a fluorine atom at the 7-position of the imidazo[1,5-a]pyridine scaffold is a highly effective strategy for enhancing metabolic stability. By blocking a potential site of CYP-mediated oxidation, the 7-fluoro analog is predicted to exhibit a significantly longer half-life and lower intrinsic clearance compared to its non-fluorinated counterpart. This improvement in metabolic stability is a critical step towards developing drug candidates with favorable pharmacokinetic profiles, ultimately leading to improved in vivo efficacy.

The in vitro liver microsomal stability assay is a robust and reproducible method for assessing these metabolic liabilities early in the drug discovery process. The data generated from such assays allows for the rank-ordering of compounds and provides crucial insights to guide further medicinal chemistry optimization efforts. For compounds that still exhibit metabolic instability despite fluorination, further studies to identify the specific metabolites would be the next logical step to pinpoint other metabolic "soft spots" in the molecule.

References

• Linton, A., et al. (2019). Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds. RSC Medicinal Chemistry. Available at: [Link]

• Giri, P., et al. (2021). Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications. New Journal of Chemistry. Available at: [Link]

• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Meanwell, N. A. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. Available at: [Link]

• Cyprotex. Microsomal Stability. Evotec. Available at: [Link]

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A Comparative Guide to the Quantum Yield of 6-Bromoimidazo[1,5-a]pyridine Fluorophores

For Researchers, Scientists, and Drug Development Professionals

Introduction to Imidazo[1,5-a]pyridine Fluorophores

Imidazo[1,5-a]pyridines are a class of nitrogen-containing heterocyclic compounds that have garnered significant interest in various scientific fields, including medicinal chemistry and materials science.[1][2] Their rigid, planar structure and extended π-conjugated system often give rise to desirable photophysical properties, such as strong fluorescence and large Stokes shifts. These characteristics make them valuable scaffolds for the development of fluorescent probes, imaging agents, and materials for organic light-emitting diodes (OLEDs).[1]

The introduction of a bromine atom at the 6-position of the imidazo[1,5-a]pyridine core is a strategic modification intended to modulate the fluorophore's photophysical properties. This guide will delve into the anticipated effects of this substitution on the quantum yield, a critical parameter that defines the efficiency of the fluorescence process.

Factors Influencing the Quantum Yield of 6-Bromoimidazo[1,5-a]pyridine Fluorophores

The fluorescence quantum yield (Φf) is defined as the ratio of the number of photons emitted to the number of photons absorbed. Several structural and environmental factors can influence this value. For 6-bromoimidazo[1,5-a]pyridine derivatives, the following are particularly pertinent:

• The Heavy Atom Effect : The introduction of a heavy atom, such as bromine, into a fluorophore's structure can significantly impact its photophysical properties. The "heavy atom effect" generally leads to a decrease in fluorescence quantum yield.[3] This is because the heavy atom enhances spin-orbit coupling, which promotes intersystem crossing (ISC) from the excited singlet state (S1) to the triplet state (T1). Since fluorescence is a process of de-excitation from the S1 state, an increased rate of ISC provides a non-radiative decay pathway that competes with fluorescence, thereby lowering the quantum yield. However, in some specific molecular architectures, particularly those exhibiting aggregation-induced emission (AIE), a "heavy atom-induced fluorescence enhancement" or "anti-heavy-atom effect" has been observed.[4][5] This is often attributed to the halogen's ability to facilitate radiative decay through specific intermolecular interactions in the aggregated state.

• Substituent Effects : The nature and position of other substituents on the imidazo[1,5-a]pyridine ring system can dramatically alter the quantum yield. Electron-donating groups (e.g., -NH2, -OH) generally increase fluorescence intensity, while electron-withdrawing groups (e.g., -NO2, -COOH) tend to decrease or quench fluorescence.[6] The strategic placement of these groups can tune the intramolecular charge transfer (ICT) character of the excited state, which in turn affects the radiative and non-radiative decay rates.

• Solvent Polarity : The polarity of the solvent can influence the quantum yield, particularly for fluorophores with a significant change in dipole moment upon excitation (i.e., those with ICT character). In some cases, increasing solvent polarity can lead to a decrease in quantum yield due to stabilization of the charge-separated state, which may have more non-radiative decay pathways.

• Molecular Rigidity : A rigid molecular structure generally leads to a higher quantum yield. Non-radiative decay processes, such as vibrational relaxation and internal conversion, are often suppressed in rigid molecules. The planarity of the imidazo[1,5-a]pyridine core contributes to its inherent rigidity.

Below is a diagram illustrating the key factors influencing the quantum yield of 6-bromoimidazo[1,5-a]pyridine fluorophores.

Caption: Factors influencing the quantum yield of 6-bromoimidazo[1,5-a]pyridine fluorophores.

Comparative Quantum Yield Data

While specific quantum yield data for a wide range of 6-bromoimidazo[1,5-a]pyridine derivatives is not extensively available in the public domain, we can draw comparisons from related halogenated and non-halogenated analogues to anticipate their performance. A study on halogenated imidazo[1,5-a]pyridines has shown that the nature of the halogen substituent can significantly influence the luminescence quantum yields.[7]

The following table summarizes the photophysical properties of some representative imidazo[1,5-a]pyridine derivatives. This data serves as a baseline for understanding the potential impact of bromine substitution.

Compound	Substituents	Solvent	Excitation (nm)	Emission (nm)	Quantum Yield (Φf)	Reference
BPy-1	1,3-diphenyl, benzilimidazole acceptor	THF	~365	~520	~0.70	[8][9]
BPy-2	1,3-diphenyl, benzilimidazole acceptor	THF	~365	~520	~0.70	[8][9]
BPy-FL	1,3-diphenyl, diethylfluorene spacer	THF	~365	~458	0.93 (solid state)	[8][9][10]
Analogue 1	1-phenyl-3-(pyridin-2-yl)	Dichloromethane	~385	463	0.19-0.22	[3][11]
Analogue 2	bis-imidazo[1,5-a]pyridine	Dichloromethane	-	-	0.38

Note: This table is populated with data for non-brominated analogues to provide a comparative context. The quantum yield of 6-bromo derivatives is expected to be influenced by the heavy atom effect.

Experimental Protocol for Relative Quantum Yield Determination

The following is a detailed, step-by-step methodology for determining the relative fluorescence quantum yield of a 6-bromoimidazo[1,5-a]pyridine fluorophore using a reference standard. Quinine sulfate in 0.1 M H2SO4 is a commonly used and well-characterized standard with a known quantum yield of approximately 0.54.[6][12]

I. Materials and Instrumentation

• Fluorophore of Interest: 6-bromoimidazo[1,5-a]pyridine derivative

• Reference Standard: Quinine sulfate

• Solvent: High-purity spectroscopic grade solvent (e.g., ethanol, cyclohexane)

• Acid: 0.1 M Sulfuric Acid (H2SO4) for the reference standard

• Instrumentation:

  • UV-Vis Spectrophotometer

  • Fluorescence Spectrometer (Spectrofluorometer)

  • Calibrated quartz cuvettes (1 cm path length)

II. Experimental Workflow

Caption: Experimental workflow for relative quantum yield determination.

III. Step-by-Step Procedure

• Preparation of Stock Solutions:

  • Accurately prepare a stock solution of the 6-bromoimidazo[1,5-a]pyridine derivative in the chosen spectroscopic grade solvent.

  • Prepare a stock solution of the quinine sulfate reference standard in 0.1 M H2SO4.[12]

• Preparation of Dilute Solutions:

  • From the stock solutions, prepare a series of dilutions for both the sample and the reference standard. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.[8] A typical range of absorbances would be 0.02, 0.04, 0.06, 0.08, and 0.1.

• UV-Vis Absorbance Measurements:

  • Using the UV-Vis spectrophotometer, record the absorbance spectrum for each dilution of the sample and the reference standard.

  • Determine the absorbance value at the chosen excitation wavelength for each solution. The excitation wavelength should be the same for both the sample and the standard if possible, or in a region where both have significant absorbance.

• Fluorescence Emission Measurements:

  • Using the spectrofluorometer, record the fluorescence emission spectrum for each dilution of the sample and the reference standard. Ensure the excitation wavelength is the same as that used for the absorbance measurements.

  • It is crucial that the instrument is properly corrected for the wavelength-dependent response of the detector and optics.

• Data Analysis:

  • Integrate the area under the corrected emission spectrum for each solution.

  • For both the sample and the reference standard, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

  • The plot should yield a straight line passing through the origin. The slope of this line is proportional to the quantum yield.

• Calculation of Quantum Yield:

  • The quantum yield of the sample (Φf_sample) can be calculated using the following equation:

    Φf_sample = Φf_ref * (Slope_sample / Slope_ref) * (n_sample / n_ref)²

    Where:

    • Φf_ref is the known quantum yield of the reference standard.

    • Slope_sample is the slope of the integrated fluorescence intensity vs. absorbance plot for the sample.

    • Slope_ref is the slope of the integrated fluorescence intensity vs. absorbance plot for the reference standard.

    • n_sample is the refractive index of the solvent used for the sample.

    • n_ref is the refractive index of the solvent used for the reference standard.

Conclusion

The quantum yield of 6-bromoimidazo[1,5-a]pyridine fluorophores is a critical parameter that dictates their suitability for various applications. While the presence of the bromine atom is generally expected to decrease the quantum yield due to the heavy atom effect, the overall photophysical behavior will be a complex interplay of electronic and structural factors. The comparative data from analogous compounds and the detailed experimental protocol provided in this guide offer a solid foundation for researchers to evaluate and optimize the performance of these promising fluorophores. Further experimental investigation into a series of 6-bromo-substituted derivatives is warranted to fully elucidate the structure-property relationships and unlock their full potential.

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• Shimizu, Y., & Azumi, T. (1987). Mechanism of external heavy atom effect on intersystem crossing in fluid solutions. Analysis based on fluorescence decay data. The Journal of Physical Chemistry, 91(23), 5978–5983.
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• Renno, G., Cardano, F., Volpi, G., Barolo, C., Viscardi, G., & Fin, A. (2022). Imidazo[1,5-a]pyridine-Based Fluorescent Probes: A Photophysical Investigation in Liposome Models. PMC, Molecules, 27(12), 3856. [Link]

• Wang, J., et al. (2019). The Universal Heavy-Atom-Induced Fluorescence Enhancement Principle for Through-Space Conjugated AIEgens.
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• Behera, S. K., Karak, A., & Krishnamoorthy, G. (2015). Photophysics of 2-(4'-amino-2'-hydroxyphenyl)-1H-imidazo-[4,5-c]pyridine and its analogues: intramolecular proton transfer versus intramolecular charge transfer. The Journal of Physical Chemistry B, 119(6), 2330–2344. [Link]

• Cherevatenko, A. L., et al. (2022). Abnormal push-pull benzo[6][7]imidazo[1,2-a][1][8][12]triazolo[4,5-e]pyrimidine fluorophores in planarized intramolecular charge transfer (PLICT) state: Synthesis, photophysical studies and theoretical calculations. Dyes and Pigments, 207, 110714.

• ResearchGate. (n.d.). (PDF) External Heavy-Atom Effect on Fluorescence Kinetics. [Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 6-Bromo-7-fluoroimidazo[1,5-a]pyridine

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 6-Bromo-7-fluoroimidazo[1,5-a]pyridine. The protocols herein are designed to ensure the safe handling, use, and disposal of this compound, grounded in established safety principles for related chemical structures.

Recent studies on imidazo-based heterocyclic derivatives have indicated potential cytotoxic effects, underscoring the need for careful handling.[5] Therefore, a conservative approach to personal protective equipment (PPE) and handling procedures is warranted to minimize exposure risks.

Hazard Assessment and Risk Mitigation

Based on data from analogous compounds, 6-Bromo-7-fluoroimidazo[1,5-a]pyridine should be treated as a hazardous substance with the following potential risks:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3]

• Skin Irritation: Causes skin irritation.[1][3]

• Eye Irritation: Causes serious eye irritation.[1][3]

• Respiratory Irritation: May cause respiratory irritation.[1][2][6]

The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion. Mitigation of these risks relies on a multi-layered approach encompassing engineering controls, administrative controls, and the correct use of personal protective equipment.

Table 1: Summary of Potential Hazards and Mitigation Strategies

Potential Hazard	Route of Exposure	Mitigation Strategy
Harmful if Inhaled	Inhalation	Use in a certified chemical fume hood. Avoid creating dust or aerosols.[2] Wear appropriate respiratory protection if a fume hood is not available or during spill cleanup.
Harmful in Contact with Skin	Skin Contact	Wear appropriate chemical-resistant gloves and a lab coat.[3] Avoid direct contact.
Causes Serious Eye Irritation	Eye Contact	Wear safety glasses with side shields or chemical splash goggles.[3][7] A face shield may be necessary for splash hazards.[7]
Harmful if Swallowed	Ingestion	Do not eat, drink, or smoke in the laboratory.[1] Wash hands thoroughly after handling.

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory when handling 6-Bromo-7-fluoroimidazo[1,5-a]pyridine. The following provides a step-by-step guide to the selection and use of appropriate PPE.

• Hand Protection: Wear nitrile gloves as a minimum standard for incidental contact.[8] For extended contact or when handling larger quantities, consider double-gloving.[9] Always check gloves for integrity before use and change them frequently, especially if contamination is suspected.[9][10]

• Eye and Face Protection: At a minimum, safety glasses meeting ANSI Z87.1 standards are required.[7] For procedures with a risk of splashing, chemical splash goggles are essential.[7] When handling larger quantities or performing reactions outside of a fume hood that could splash, a face shield worn over safety glasses or goggles is required.[7][10]

• Protective Clothing: A flame-resistant lab coat is required in research laboratories.[7] Ensure the lab coat is fully buttoned. For tasks with a high risk of splashes, a chemically resistant apron over the lab coat is recommended.[8]

• Footwear: Closed-toe shoes are mandatory in the laboratory at all times.[7]

All handling of 6-Bromo-7-fluoroimidazo[1,5-a]pyridine that may generate dust or aerosols must be conducted in a certified chemical fume hood to minimize inhalation exposure.[2] If a fume hood is not available or during a large spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used by trained personnel.[8][10]

Step-by-Step Handling Procedures

• Preparation: Before handling the compound, ensure the chemical fume hood is functioning correctly. Clear the workspace of any unnecessary items. Assemble all necessary equipment and reagents.

• Donning PPE: Follow the correct sequence for donning PPE to ensure maximum protection. A visual representation of this workflow is provided below.

• Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood. Use a disposable weighing paper or boat to avoid contaminating balances. If the compound is a solid, handle it gently to minimize dust formation.

• In-Use: Keep containers of the compound sealed when not in use.[1] If heating the compound, do so in a well-ventilated area within the fume hood.

• Post-Handling: After completing the work, decontaminate all surfaces and equipment.

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination.

• Hygiene: Wash hands thoroughly with soap and water after removing gloves.[1]

Caption: Sequential workflow for donning and doffing Personal Protective Equipment.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

• Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[1][2]

• Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[2][3]

• Spill Cleanup: For small spills, absorb with an inert material and place in a sealed container for disposal. For larger spills, evacuate the area and contact your institution's environmental health and safety department. Wear appropriate PPE, including respiratory protection, during cleanup.[1]

Disposal Plan

All waste containing 6-Bromo-7-fluoroimidazo[1,5-a]pyridine must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated consumables (e.g., gloves, weighing papers), in a clearly labeled, sealed container.

• Liquid Waste: Collect liquid waste containing the compound in a labeled, sealed, and appropriate solvent waste container. Do not pour down the drain.[2]

• Disposal Method: Brominated aromatic compounds may require specific disposal methods such as incineration at a licensed hazardous waste facility.[11] Neutralization with a reducing agent like sodium bisulfite or sodium thiosulfate can also be a method for treating bromine-containing waste.[11] All disposal must be in accordance with local, state, and federal regulations.[6][11]

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